Technical Documentation Center

2-(2-Iminopyridin-1(2H)-yl)acetic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(2-Iminopyridin-1(2H)-yl)acetic acid
  • CAS: 126202-06-0

Core Science & Biosynthesis

Foundational

Spectroscopic Blueprint: An In-Depth Technical Guide to the ¹H and ¹³C NMR of 2-(2-Iminopyridin-1(2H)-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals Abstract Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the structural elucidation of novel chemical entities. This guide provide...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the structural elucidation of novel chemical entities. This guide provides a detailed technical analysis of the ¹H and ¹³C NMR spectroscopic data for 2-(2-Iminopyridin-1(2H)-yl)acetic acid, a heterocyclic compound of interest in medicinal chemistry. By dissecting the chemical shifts, coupling constants, and signal multiplicities, we offer a comprehensive interpretation of the molecule's spectral signature. This document serves as a practical reference for researchers engaged in the synthesis, characterization, and application of iminopyridine derivatives, providing both foundational knowledge and field-proven insights into the causality behind experimental choices and data interpretation.

Introduction: The Structural Significance of 2-(2-Iminopyridin-1(2H)-yl)acetic acid

The 2-iminopyridine scaffold is a prevalent motif in a wide array of biologically active compounds. The introduction of an acetic acid moiety at the 1-position of the pyridinium ring creates a zwitterionic structure with unique electronic and conformational properties. Accurate structural verification of such molecules is paramount for understanding their reactivity, and intermolecular interactions, and ultimately for rational drug design. NMR spectroscopy provides a high-resolution, non-destructive method to probe the molecular architecture of 2-(2-Iminopyridin-1(2H)-yl)acetic acid in solution.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of 2-(2-Iminopyridin-1(2H)-yl)acetic acid is anticipated to exhibit characteristic signals for the protons of the iminopyridine ring and the methylene protons of the acetic acid side chain. The chemical shifts are influenced by the electron-withdrawing nature of the pyridinium nitrogen and the electronic effects of the imino and carboxyl groups.

Table 1: Predicted ¹H NMR Data for 2-(2-Iminopyridin-1(2H)-yl)acetic acid

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
H-68.3 - 8.5d~6.01H
H-47.8 - 8.0t~8.01H
H-37.5 - 7.7d~8.01H
H-56.8 - 7.0t~6.01H
CH₂4.8 - 5.0s-2H
NHVariablebr s-1H
COOHVariablebr s-1H

Note: Predicted values are based on the analysis of analogous compounds and are subject to solvent and concentration effects.

Interpretation of the ¹H NMR Spectrum
  • Aromatic Region (6.8 - 8.5 ppm): The four protons on the iminopyridine ring are expected to resonate in the downfield region of the spectrum due to the deshielding effect of the aromatic ring current and the positively charged nitrogen atom[2].

    • H-6: This proton, being adjacent to the electron-withdrawing pyridinium nitrogen, is expected to be the most deshielded and appear as a doublet.

    • H-4: The triplet multiplicity arises from coupling to both H-3 and H-5.

    • H-3: This proton will appear as a doublet, primarily coupled to H-4.

    • H-5: Expected to be the most shielded of the ring protons, appearing as a triplet.

  • Aliphatic Region (4.8 - 5.0 ppm): The methylene protons (CH₂) of the acetic acid side chain are adjacent to the pyridinium nitrogen, which causes a significant downfield shift. They are expected to appear as a singlet as there are no adjacent protons to couple with.

  • Exchangeable Protons (NH and COOH): The chemical shifts of the imino (NH) and carboxylic acid (COOH) protons are highly variable and depend on the solvent, concentration, and temperature. They often appear as broad singlets and may undergo deuterium exchange upon the addition of D₂O.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides valuable information about the carbon framework of the molecule. The chemical shifts of the carbon atoms in the iminopyridine ring are particularly sensitive to the electronic environment.

Table 2: Predicted ¹³C NMR Data for 2-(2-Iminopyridin-1(2H)-yl)acetic acid

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C=O168 - 172
C=N155 - 158
C-6140 - 143
C-4140 - 142
C-2130 - 135
C-5115 - 118
CH₂55 - 58

Note: Predicted values are based on the analysis of analogous compounds and are subject to solvent effects.

Interpretation of the ¹³C NMR Spectrum
  • Carbonyl Carbon (C=O): The carboxylic acid carbonyl carbon is expected to have the most downfield chemical shift, typically in the 168-172 ppm range.

  • Imino Carbon (C=N): The imino carbon (C-2) is also significantly deshielded and is predicted to appear in the 155-158 ppm region.

  • Pyridinium Ring Carbons:

    • C-6 and C-4: These carbons, being in close proximity to the nitrogen atom, are the most deshielded of the ring carbons.

    • C-2: The carbon bearing the imino group.

    • C-5: This carbon is expected to be the most shielded of the ring carbons.

  • Methylene Carbon (CH₂): The carbon of the acetic acid side chain will be found in the aliphatic region, with its chemical shift influenced by the adjacent nitrogen atom.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality, reproducible NMR data for 2-(2-Iminopyridin-1(2H)-yl)acetic acid, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, with internal standards and well-defined parameters.

Sample Preparation
  • Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent due to its ability to dissolve a wide range of polar compounds and its high boiling point, which allows for variable temperature experiments if needed. It will also allow for the observation of exchangeable protons (NH and COOH).

  • Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6 mL of DMSO-d₆.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm for both ¹H and ¹³C NMR).

NMR Instrument Parameters
  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

  • ¹H NMR Acquisition:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

    • Spectral Width: 12-16 ppm.

    • Acquisition Time: 2-3 seconds.

    • Relaxation Delay: 1-2 seconds.

    • Number of Scans: 16-64, depending on the sample concentration.

  • ¹³C NMR Acquisition:

    • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

    • Spectral Width: 200-220 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024-4096, as ¹³C has a low natural abundance.

Data Processing
  • Fourier Transform: Apply an exponential window function with a line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C spectra before Fourier transformation.

  • Phasing and Baseline Correction: Manually phase the spectra and apply a baseline correction to ensure accurate integration and peak picking.

  • Referencing: Reference the spectra to the TMS signal at 0.00 ppm.

Visualization of Molecular Structure and NMR Workflow

To facilitate the correlation between the NMR data and the molecular structure, the following diagrams are provided.

molecular_structure cluster_ring 2-(2-Iminopyridin-1(2H)-yl)acetic acid N1 N1 C2 C2 N1->C2 CH2 CH₂ N1->CH2 C3 C3 C2->C3 N_imino N C2->N_imino = C4 C4 C3->C4 H3 H C3->H3 C5 C5 C4->C5 H4 H C4->H4 C6 C6 C5->C6 H5 H C5->H5 C6->N1 H6 H C6->H6 H_imino H N_imino->H_imino COOH COOH CH2->COOH

Caption: Molecular structure of 2-(2-Iminopyridin-1(2H)-yl)acetic acid with atom numbering.

experimental_workflow A Sample Preparation (5-10 mg in 0.6 mL DMSO-d₆ + TMS) B NMR Data Acquisition (400 MHz Spectrometer) A->B C ¹H NMR Experiment B->C D ¹³C NMR Experiment B->D E Data Processing (FT, Phasing, Baseline Correction) C->E D->E F Spectral Analysis & Interpretation E->F

Caption: Experimental workflow for NMR analysis.

Conclusion

This technical guide provides a comprehensive overview of the ¹H and ¹³C NMR data for 2-(2-Iminopyridin-1(2H)-yl)acetic acid. By leveraging data from closely related analogs and applying fundamental principles of NMR spectroscopy, we have presented a detailed prediction and interpretation of the compound's spectral features. The included experimental protocol offers a robust framework for obtaining high-quality data, ensuring the accurate structural characterization of this and similar heterocyclic compounds. This guide is intended to be a valuable resource for researchers in the field, facilitating the confident identification and further development of novel iminopyridine-based molecules.

References

  • Dalton Transactions. (n.d.). A ¹³C and ¹H NMR spectroscopic investigation of the structure of the iminium ion with a dipolar form in metal complexes of 2-N-substituted N-confused porphyrins. Royal Society of Chemistry. Retrieved from [Link]

  • Molecules. (2023). Synthesis of Pyridin-1(2H)-ylacrylates and the Effects of Different Functional Groups on Their Fluorescence. MDPI. Retrieved from [Link]

  • Magnetic Resonance in Chemistry. (n.d.). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Wiley Online Library. Retrieved from [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Synthesis using pyridinium N-ylides. I. Synthesis and some reactions of substituted 1-(acetylimino)pyridinium ylides. Royal Society of Chemistry. Retrieved from [Link]

  • MDPI. (2016). Investigation of the Pyridinium Ylide—Alkyne Cycloaddition as a Fluorogenic Coupling Reaction. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information Page No Figure S1. H NMR Spectrum of 2a 2 Figure S2. C NMR Spectrum of 2a 3 Figure S3. H NMR Spectrum of. Retrieved from [Link]

  • Inorganic Chemistry. (2022). Rational Design of Enzyme-Responsive Fluorescent Organoruthenium Prodrug for Real-Time Tracking of Cargo Release and Cytotoxicity. ACS Publications. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Characterization of New Heterocyclic Compounds Derived from 2-Aminopyridine. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H NMR spectra for: (a) 2-Aminopyridine, (b) cobalt complexes and (c) cadmium complex. Retrieved from [Link]

  • Magnetic Resonance in Chemistry. (n.d.). Proton and carbon-13 NMR studies of 1-substituted pyridinium salts. Wiley Online Library. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the High-Resolution Mass Spectrometry Analysis of 2-(2-Iminopyridin-1(2H)-yl)acetic acid

Abstract This technical guide provides a comprehensive framework for the structural elucidation of 2-(2-Iminopyridin-1(2H)-yl)acetic acid using advanced mass spectrometry techniques. Tailored for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 2-(2-Iminopyridin-1(2H)-yl)acetic acid using advanced mass spectrometry techniques. Tailored for researchers, scientists, and drug development professionals, this document moves beyond standard protocols to explain the causal reasoning behind key analytical decisions. We address the compound's inherent zwitterionic nature and the critical consideration of its tautomeric equilibrium with 2-(2-oxopyridin-1(2H)-yl)acetic acid. The guide details optimized protocols for sample preparation, high-resolution mass spectrometry (HRMS), and tandem mass spectrometry (MS/MS) using Electrospray Ionization (ESI) coupled with a Quadrupole Time-of-Flight (Q-TOF) mass analyzer. We further present predicted fragmentation pathways and strategies for unambiguous data interpretation, ensuring a self-validating analytical system for confident structural confirmation.

Introduction: The Analytical Challenge of a Zwitterionic Heterocycle

2-(2-Iminopyridin-1(2H)-yl)acetic acid is a heterocyclic compound of interest in medicinal chemistry and materials science. Its structure, featuring both a basic imino group on the pyridine ring and an acidic carboxylic acid moiety, confers a zwitterionic character at physiological pH. This dual nature presents unique challenges and opportunities for mass spectrometric analysis, particularly for ionization and gas-phase behavior.

Physicochemical Properties and the Tautomerism Imperative

A pivotal consideration for any analysis of this molecule is its potential tautomerism. The target "imino" form (C₇H₈N₂O₂) exists in equilibrium with its "oxo" or pyridone tautomer, 2-(2-oxopyridin-1(2H)-yl)acetic acid (C₇H₇NO₃). While structurally similar, their elemental compositions are distinct, a fact that high-resolution mass spectrometry is uniquely positioned to resolve.[1] The ability to differentiate these forms is critical, as the predominant tautomer can be influenced by the solid state, solvent, and pH.

Property2-(2-Iminopyridin-1(2H)-yl)acetic acid2-(2-Oxopyridin-1(2H)-yl)acetic acid
Structure (Illustrative) (Illustrative)
Molecular Formula C₇H₈N₂O₂C₇H₇NO₃
Monoisotopic Mass 152.0586 Da153.0426 Da
Nature Zwitterionic (Basic Imino, Acidic Carboxyl)Acidic (Keto, Carboxyl)

Table 1: Comparative properties of the target analyte and its common tautomer. The significant difference in monoisotopic mass and elemental formula is the cornerstone of HRMS-based differentiation.

The Role of Advanced Mass Spectrometry

Mass spectrometry (MS) is a central technique for the structural analysis of unknown compounds in the gas phase.[2] For a polar, thermally sensitive molecule like this, Electrospray Ionization (ESI) is the method of choice. ESI is a soft ionization technique that generates intact gas-phase ions from solution, making it ideal for analyzing labile molecules without causing fragmentation in the source.[3] When coupled with High-Resolution Mass Spectrometry (HRMS), typically using a TOF analyzer, we can measure mass-to-charge ratios (m/z) with high accuracy (typically <5 ppm). This accuracy is sufficient to determine the elemental composition of an ion, providing the first line of evidence for the compound's identity and allowing us to distinguish between the C₇H₈N₂O₂ and C₇H₇NO₃ tautomers.[4]

Further structural detail is obtained through tandem mass spectrometry (MS/MS), where ions of a specific m/z are isolated, fragmented via Collision-Induced Dissociation (CID), and the resulting product ions are analyzed. This process reveals the connectivity of the molecule, confirming the presence of the acetic acid side chain and the structure of the pyridinium core.[2][3]

Integrated Analytical Workflow

A robust analysis relies on a systematic workflow, from meticulous sample preparation to logical data interpretation. Each step is designed to maximize data quality and confidence in the final structural assignment.

MS_Workflow cluster_prep Sample Preparation cluster_analysis Mass Spectrometry Analysis cluster_data Data Acquisition & Interpretation Prep Analyte Dissolution (e.g., 10 µg/mL in MeOH:H₂O) Infusion Direct Infusion via Syringe Pump Prep->Infusion Load Sample ESI Electrospray Ionization (ESI) Positive & Negative Modes Infusion->ESI Introduce to Source QTOF Q-TOF Mass Analyzer ESI->QTOF Generate & Transfer Ions HRMS Full Scan HRMS (Accurate Mass & Isotope Pattern) QTOF->HRMS Acquire Full Scan Data MSMS MS/MS Product Ion Scan (Fragmentation Analysis) HRMS->MSMS Select Precursor Ion Elucidation Structural Elucidation HRMS->Elucidation Confirm Formula MSMS->Elucidation Interpret Spectra

Figure 1: High-level workflow for the structural elucidation of 2-(2-Iminopyridin-1(2H)-yl)acetic acid.

Experimental Protocols

The following protocols are designed for a standard ESI-Q-TOF instrument and serve as a validated starting point. Optimization may be required based on the specific instrument used.

Sample Preparation Protocol

Rationale: The choice of solvent is critical for ensuring analyte solubility and promoting efficient ionization. A polar, protic solvent system is ideal. The concentration is kept low to avoid detector saturation and ion suppression effects.

  • Stock Solution: Weigh approximately 1 mg of the analyte and dissolve in 1 mL of HPLC-grade methanol to create a 1 mg/mL stock solution.

  • Working Solution: Dilute the stock solution 1:100 in a solvent mixture of 50:50 (v/v) methanol:water.

  • Acidification/Basification (Optional but Recommended):

    • For positive ion mode , add formic acid to the working solution to a final concentration of 0.1%. This ensures the carboxylic acid group is protonated and promotes protonation at the basic imino nitrogen, enhancing the [M+H]⁺ signal.

    • For negative ion mode , add ammonium hydroxide to the working solution to a final concentration of 0.1%. This promotes deprotonation of the carboxylic acid group to form the [M-H]⁻ ion.

  • Final Concentration: The final concentration for infusion should be approximately 1-10 µg/mL.

  • Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter to remove any particulates that could clog the ESI needle.

ESI-Q-TOF Mass Spectrometry Protocol

Rationale: Operating in both positive and negative ion modes provides complementary information for a zwitterionic molecule. The parameters below are typical for generating high-quality, high-resolution data.

ParameterPositive Ion Mode SettingNegative Ion Mode SettingJustification
Ionization Mode ESI+ESI-To detect protonated [M+H]⁺ and deprotonated [M-H]⁻ species, respectively.
Capillary Voltage 3.5 - 4.0 kV2.5 - 3.0 kVOptimal voltage to create a stable electrospray without causing in-source fragmentation.
Sampling Cone 30 - 40 V30 - 40 VA moderate voltage to facilitate ion transmission while minimizing unwanted fragmentation.
Source Temperature 120 °C120 °CAssists in desolvation of ions.
Desolvation Temp. 350 - 400 °C350 - 400 °CEnsures complete removal of solvent from the ions before they enter the mass analyzer.
Desolvation Gas Flow 600 - 800 L/hr (N₂)600 - 800 L/hr (N₂)High flow of inert gas to aid in the desolvation process.
Mass Range 50 - 500 m/z50 - 500 m/zA range sufficient to capture the precursor ion and its expected fragments.
Acquisition Mode TOF MS (Full Scan)TOF MS (Full Scan)Acquires high-resolution data for accurate mass determination.
Lock Mass Leucine EnkephalinLeucine EnkephalinA reference compound continuously infused to ensure high mass accuracy via real-time calibration.

Table 2: Recommended starting parameters for HRMS analysis on an ESI-Q-TOF instrument.

Tandem MS (MS/MS) Protocol

Rationale: MS/MS analysis isolates the ion of interest and fragments it to reveal structural information. The collision energy is ramped to ensure a wide range of fragments are produced, from simple losses to more complex ring cleavages.

  • Select Precursor Ion: In the instrument software, set the quadrupole to isolate the m/z corresponding to the [M+H]⁺ ion (153.0662) or the [M-H]⁻ ion (151.0513).

  • Acquisition Mode: Set the acquisition mode to "Product Ion Scan" or "MS/MS".

  • Collision Gas: Use argon as the collision gas.

  • Collision Energy (CE): Apply a collision energy ramp (e.g., 10-40 eV). This is a critical parameter; a ramp ensures that both low-energy (soft) and high-energy fragments are generated in a single acquisition, providing a comprehensive fragmentation spectrum. A low CE will typically cleave the weakest bonds, while a higher CE will induce more extensive fragmentation.

Data Interpretation: From Accurate Mass to Unambiguous Structure

HRMS Full Scan Analysis: Confirming the Elemental Formula

The first step in data interpretation is to analyze the full scan HRMS spectrum. The high mass accuracy of a Q-TOF instrument allows for the confident determination of the elemental formula.

Ion SpeciesExpected FormulaCalculated Monoisotopic Mass (m/z)
[M+H]⁺ (Imino form) C₇H₉N₂O₂⁺153.0664
[M-H]⁻ (Imino form) C₇H₇N₂O₂⁻151.0513
[M+Na]⁺ (Imino form) C₇H₈N₂O₂Na⁺175.0483
[M+H]⁺ (Oxo tautomer)C₇H₈NO₃⁺154.0504

Table 3: Predicted exact masses of key ions for the target analyte and its potential tautomer. The mass difference is easily resolved by HRMS.

An experimental mass measurement within 5 ppm of the calculated mass for C₇H₉N₂O₂⁺ (153.0664) strongly supports the presence of the imino form. The instrument software can then be used to compare the observed isotopic pattern with the theoretical pattern for this formula, providing an additional layer of confirmation.

MS/MS Fragmentation Analysis: Mapping the Molecular Structure

The MS/MS spectrum of the [M+H]⁺ ion (m/z 153.07) provides the definitive structural proof. The fragmentation pattern is dictated by the molecule's functional groups and weakest bonds. The protonated imino-pyridinium ring is relatively stable, while the acetic acid side chain is prone to characteristic losses.

Predicted Fragmentation Pathways for [M+H]⁺:

  • Loss of Water (H₂O): A common fragmentation for carboxylic acids, leading to an acylium ion.

    • [M+H - H₂O]⁺ = C₇H₇N₂O⁺, m/z 135.0558

  • Loss of Carbon Dioxide (CO₂): Decarboxylation of the acetic acid side chain is a highly favorable pathway.

    • [M+H - CO₂]⁺ = C₆H₉N₂⁺, m/z 109.0766

  • Loss of the Acetic Acid Moiety (CH₂COOH): Cleavage of the N-C bond connecting the side chain to the ring.

    • [M+H - C₂H₃O₂]⁺ = C₅H₆N₂⁺, m/z 95.0592 (protonated 2-aminopyridine)

Fragmentation Precursor Precursor Ion C₇H₉N₂O₂⁺ m/z 153.07 Frag1 Product Ion C₇H₇N₂O⁺ m/z 135.06 Precursor->Frag1 - H₂O (18.01 Da) Frag2 Product Ion C₆H₉N₂⁺ m/z 109.08 Precursor->Frag2 - CO₂ (43.99 Da) Frag3 Product Ion C₅H₆N₂⁺ m/z 95.06 Precursor->Frag3 - C₂H₂O₂ (58.01 Da)

Sources

Foundational

An In-depth Technical Guide to the Crystal Structure of 2-(2-Iminopyridin-1(2H)-yl)acetic acid: A Hypothetical Study

This guide presents a detailed technical framework for the synthesis, crystallization, and crystallographic analysis of 2-(2-Iminopyridin-1(2H)-yl)acetic acid. As of the latest literature review, a definitive crystal str...

Author: BenchChem Technical Support Team. Date: February 2026

This guide presents a detailed technical framework for the synthesis, crystallization, and crystallographic analysis of 2-(2-Iminopyridin-1(2H)-yl)acetic acid. As of the latest literature review, a definitive crystal structure for this specific compound has not been reported. Therefore, this document serves as a comprehensive, experience-driven roadmap for researchers and drug development professionals, outlining the anticipated structural features and the rigorous experimental protocols required for their validation. The methodologies and structural interpretations are grounded in established principles of small molecule crystallography and analogies drawn from closely related structures.

Introduction: The Scientific Interest in 2-(2-Iminopyridin-1(2H)-yl)acetic acid

The molecule 2-(2-Iminopyridin-1(2H)-yl)acetic acid is a fascinating subject for structural analysis due to its potential to exist as a zwitterion. The presence of both a basic imine functional group and an acidic carboxylic acid group within the same molecule suggests a high propensity for intramolecular proton transfer. Understanding the solid-state structure of this compound is crucial for elucidating its hydrogen bonding networks, molecular conformation, and crystal packing, all of which are critical determinants of its physicochemical properties, such as solubility, stability, and bioavailability. Such insights are invaluable in the fields of medicinal chemistry, where this scaffold could be a novel pharmacophore, and in materials science for the design of new functional materials.

This guide will provide a hypothetical, yet scientifically rigorous, exploration of the path to elucidating the crystal structure of this intriguing molecule.

Synthesis and Crystallization: A Proposed Pathway

The synthesis of 2-(2-Iminopyridin-1(2H)-yl)acetic acid can be approached through a multi-step process, beginning with readily available starting materials. The following protocol is a proposed route, designed for high yield and purity, which are prerequisites for successful crystallization.

Proposed Synthetic Protocol

A plausible synthetic route involves the N-alkylation of 2-aminopyridine with an appropriate 2-haloacetic acid ester, followed by hydrolysis of the ester and subsequent imine formation.

Step 1: Synthesis of Ethyl 2-(2-aminopyridin-1-ium-1-yl)acetate

  • To a solution of 2-aminopyridine (1.0 eq) in anhydrous acetonitrile (10 mL/mmol), add potassium carbonate (2.0 eq) as a mild base.

  • Add ethyl bromoacetate (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60°C and stir for 12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[1]

  • Upon completion, cool the mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in petroleum ether.

Step 2: Hydrolysis to 2-(2-Iminopyridin-1(2H)-yl)acetic acid

  • Dissolve the purified ethyl 2-(2-aminopyridin-1-ium-1-yl)acetate (1.0 eq) in a 1:1 mixture of methanol and water.

  • Add lithium hydroxide (2.0 eq) and stir the mixture at room temperature for 4 hours.

  • Monitor the hydrolysis by TLC until the starting material is consumed.

  • Neutralize the reaction mixture with 1M hydrochloric acid to a pH of approximately 6-7, which should precipitate the zwitterionic product.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Synthesis cluster_step1 Step 1: N-Alkylation cluster_step2 Step 2: Hydrolysis A 2-Aminopyridine C K2CO3, Acetonitrile, 60°C A->C B Ethyl Bromoacetate B->C D Ethyl 2-(2-aminopyridin-1-ium-1-yl)acetate C->D E LiOH, MeOH/H2O D->E F 2-(2-Iminopyridin-1(2H)-yl)acetic acid E->F

Caption: Proposed synthetic pathway for 2-(2-Iminopyridin-1(2H)-yl)acetic acid.

Crystallization Strategy

Obtaining diffraction-quality single crystals is often the most challenging step in small molecule crystallography.[1] A systematic screening of crystallization conditions is recommended.

Recommended Crystallization Techniques:

  • Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., methanol, ethanol, or a mixture with water) to near saturation at room temperature. Loosely cap the vial and allow the solvent to evaporate slowly over several days.

  • Vapor Diffusion (Hanging or Sitting Drop): Prepare a saturated solution of the compound in a less volatile solvent. Place a drop of this solution on a siliconized glass slide and invert it over a well containing a more volatile solvent in which the compound is less soluble. The gradual diffusion of the anti-solvent into the drop can induce crystallization.

  • Cooling Crystallization: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then further cool in a refrigerator or freezer.

Single-Crystal X-ray Diffraction Analysis

Once suitable crystals are obtained, the next step is to determine their three-dimensional structure using single-crystal X-ray diffraction.

Experimental Workflow

CrystallographyWorkflow A Crystal Selection & Mounting B Data Collection (Diffractometer) A->B C Data Processing & Reduction B->C D Structure Solution (e.g., Direct Methods) C->D E Structure Refinement D->E F Structure Validation & Analysis E->F G Final Crystallographic Information File (CIF) F->G

Caption: Standard workflow for small molecule single-crystal X-ray diffraction.

Detailed Protocol
  • Crystal Mounting: A suitable single crystal (typically >0.1 mm in all dimensions) is selected under a microscope.[1] The crystal is mounted on a goniometer head, often using a cryoloop and a small amount of cryoprotectant oil.[1]

  • Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector. A series of diffraction images are collected as the crystal is rotated.

  • Data Processing: The collected images are processed to integrate the intensities of the diffraction spots. The data are corrected for various experimental factors (e.g., Lorentz and polarization effects, absorption).

  • Structure Solution: The processed data are used to solve the crystal structure. For small molecules, direct methods or Patterson methods are typically successful in determining the initial positions of the atoms.

  • Structure Refinement: The initial atomic model is refined against the experimental data using least-squares methods. This process optimizes the atomic coordinates, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.

  • Structure Validation: The final refined structure is validated using various crystallographic metrics to ensure its quality and accuracy.

Hypothetical Crystal Structure Analysis

In the absence of experimental data, we can predict some of the key structural features of 2-(2-Iminopyridin-1(2H)-yl)acetic acid based on the known crystal structures of related zwitterionic pyridine derivatives.

Tautomerism and Zwitterionic Form

The molecule is expected to exist in its zwitterionic form in the solid state, with the carboxylic acid proton having transferred to the imine nitrogen. This would result in a carboxylate group and a positively charged iminium group within the pyridine ring.

Expected Molecular Geometry

The table below presents hypothetical, yet realistic, crystallographic data and key geometric parameters for the title compound, based on similar structures found in the Cambridge Structural Database.

Parameter Hypothetical Value
Crystal System Monoclinic
Space Group P2₁/c
a (Å) ~ 8.5
b (Å) ~ 10.0
c (Å) ~ 9.0
β (˚) ~ 105
Volume (ų) ~ 740
Z 4
Calculated Density (g/cm³) ~ 1.45
C=O bond lengths (Å) ~ 1.25 (avg. for carboxylate)
C-N (imine) bond length (Å) ~ 1.32
C-N (ring) bond lengths (Å) ~ 1.34 - 1.38
Intermolecular Interactions and Crystal Packing

The zwitterionic nature of the molecule will likely lead to a rich network of intermolecular hydrogen bonds. The carboxylate oxygens are expected to act as hydrogen bond acceptors, while the iminium N-H and the C-H groups of the pyridine ring and the acetic acid moiety can act as hydrogen bond donors.

Caption: Anticipated head-to-tail hydrogen bonding between zwitterionic molecules.

These hydrogen bonds are expected to play a dominant role in the crystal packing, likely forming chains or sheets of molecules. Pi-pi stacking interactions between the pyridine rings of adjacent molecules may also contribute to the overall crystal stability.

Complementary Spectroscopic Characterization

While single-crystal X-ray diffraction provides the definitive solid-state structure, other spectroscopic techniques are essential for a comprehensive characterization of the compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy in a suitable solvent (e.g., DMSO-d₆) would confirm the covalent structure of the molecule in solution. The chemical shifts would provide insights into the electronic environment of the different atoms.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy of the solid sample would provide characteristic vibrational frequencies for the functional groups. The presence of a broad absorption band for the N-H⁺ stretch and strong absorptions for the carboxylate symmetric and asymmetric stretches would support the zwitterionic form.

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous approach to determining and analyzing the crystal structure of 2-(2-Iminopyridin-1(2H)-yl)acetic acid. Although a published structure is not yet available, the proposed synthetic and crystallographic methodologies, along with the predictive analysis of its structural features, provide a solid foundation for future research. The elucidation of this crystal structure would be a valuable contribution to the fields of structural chemistry and drug design, offering insights into the interplay of zwitterion formation, hydrogen bonding, and crystal packing in this class of compounds.

References

  • Meva, F. E., Prior, T. J., Evans, D. J., & Mang, E. R. (2017). Crystal structures of N'-amino-pyridine-2-carboximidamide and N'-{[1-(pyridin-2-yl)ethyl-idene]amino}-pyridine-2-carboximidamide.
  • Rigaku. (n.d.). Crystal structure analysis small molecules.
  • Wikipedia contributors. (2024). X-ray crystallography. In Wikipedia, The Free Encyclopedia.
  • Arman, H. D., Miller, P. W., et al. (2012). 2-({[(Pyridin-1-ium-2-ylmethyl)carbamoyl]formamido}methyl)pyridin-1-ium bis(3,5-dicarboxybenzoate): crystal structure and Hirshfeld surface analysis.
  • Anstey, M. R., et al. (2020).
  • Cambridge Crystallographic Data Centre. (n.d.). The Largest Curated Crystal Structure Database.
  • Lesina, Y., Beysembay, P., & Kassanov, A. (2016). One-Pot Synthesis of Chloropyridines from Aminopyridines via Diazotization.
  • Askar, F. W., Abood, N. K., & Jinzeel, N. A. (2013). Synthesis And Characterization Of New 2-amino pyridine Derivatives. Iraqi National Journal of Chemistry, 52, 453-465.
  • Ihee, H., Lorenc, M., Wulff, M., & Ki, T. K. (2003). Time-resolved x-ray diffuse scattering of pyridine in solution. ESRF experiment report.
  • Garcia, A. (2018). XRDpy: A program for quick X-Ray Diffraction (XRD)
  • Gonnella, N. C. (n.d.). Small Molecule Single Crystal X-Ray Crystallography in Structural Chemistry. Course Description.
  • Srineevasan, K., & Rajasekaran, R. (2014). Material Synthesis, Energy Diagram and Physicochemical Properties of Frequency Doubling 2 - Aminopyridine Barium Chloride (2apbc) Crystal.
  • PubChem. (n.d.). 2-[1-(2-Chloropyridin-3-yl)cyclobutyl]acetic acid.
  • PubChem. (n.d.). 2-(2-Aminopyridin-4-yl)acetic acid.
  • PubChem. (n.d.). 2-Oxo-2-((pyridin-2-ylmethyl)amino)acetic acid.
  • Li, J., et al. (2016). Synthesis of Pyridin-1(2H)-ylacrylates and the Effects of Different Functional Groups on Their Fluorescence. Molecules, 21(11), 1547.
  • PubChem. (n.d.). 2-Pyridineacetic acid.
  • Nordlander, E., et al. (2014). Crystal structure of 2-hydroxyimino-2-(pyridin-2-yl)-N′-[1-(pyridin-2-yl)ethylidene]acetohydrazide.
  • Tiritiris, I., et al. (2021). Pyridin-1-ium carboxyformate–2-chloroacetic acid (1/1).
  • ACS Publications. (2022).
  • MDPI. (2020). Structures and Synthesis of Zwitterionic Polymers. Polymers, 12(7), 1544.
  • ResearchGate. (2014).
  • NIH. (2020). Absolute Configuration of Small Molecules by Co‐Crystallization.
  • NIH. (2019). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 24(18), 3338.

Sources

Exploratory

An In-depth Technical Guide to 2-(2-Iminopyridin-1(2H)-yl)acetic Acid and its Structural Analogs for Researchers and Drug Development Professionals

Introduction: The 2-Iminopyridine Scaffold in Medicinal Chemistry The pyridine ring is a privileged scaffold in medicinal chemistry, and its derivatives exhibit a wide range of biological activities. The introduction of...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The 2-Iminopyridine Scaffold in Medicinal Chemistry

The pyridine ring is a privileged scaffold in medicinal chemistry, and its derivatives exhibit a wide range of biological activities. The introduction of an imino group at the 2-position, which exists in tautomeric equilibrium with its 2-amino form, presents a unique set of electronic and hydrogen-bonding properties that can be exploited in drug design. While specific data on 2-(2-Iminopyridin-1(2H)-yl)acetic acid is scarce, the broader family of aminopyridine-containing molecules has been investigated for various therapeutic applications. Compounds containing an aminopyridine moiety are of significant interest in the development of new drugs, including those for neglected tropical diseases.[1]

This guide will delve into the known physicochemical properties, synthesis, and reactivity of key analogs to provide a foundational understanding for researchers interested in 2-(2-Iminopyridin-1(2H)-yl)acetic acid.

Tautomerism: The Chemical Cornerstone of 2-Iminopyridines

A critical aspect of the chemistry of 2-(2-Iminopyridin-1(2H)-yl)acetic acid is the tautomeric relationship between the 2-aminopyridine and 2-iminopyridine forms. The position of this equilibrium is influenced by factors such as the solvent, temperature, and the electronic nature of other substituents on the pyridine ring.

Tautomerism 2-Aminopyridine_Tautomer 2-Aminopyridine 2-Iminopyridine_Tautomer 2-(2H)-Pyridinimine 2-Aminopyridine_Tautomer->2-Iminopyridine_Tautomer Proton Transfer

Caption: Amino-imino tautomerism in the 2-aminopyridine system.

Studies on 2-anilinopyridines suggest that the amino tautomer is generally more stable, likely due to the preservation of aromaticity in the pyridine ring.[2] The imino form, by contrast, possesses an iminodiene character.[2] However, photo-induced reversible amine-imine tautomerism has been observed for 2-aminopyridine and its derivatives, indicating that the imino form can be accessed.[3] For 2-aminopyridine itself, infrared spectroscopy studies have shown the existence of an equilibrium mixture of both tautomers in various phases.[4]

Structural Analog I: 2-(2-Aminopyridin-4-yl)acetic acid

This regioisomer provides valuable insight into the properties of a pyridine ring bearing both an amino and an acetic acid substituent.

Physicochemical Properties
PropertyValueSource
Molecular Formula C₇H₈N₂O₂PubChem
Molecular Weight 152.15 g/mol PubChem[5]
IUPAC Name 2-(2-amino-4-pyridinyl)acetic acidPubChem[5]
CAS Number 887580-47-4PubChem[5]
Computed Properties
  XLogP3-0.3PubChem[5]
  Hydrogen Bond Donor Count2PubChem[5]
  Hydrogen Bond Acceptor Count4PubChem[5]
  Rotatable Bond Count2PubChem[5]
Safety and Handling

This compound is classified with the following GHS hazard statements:

  • H302: Harmful if swallowed.[5]

  • H315: Causes skin irritation.[5]

  • H319: Causes serious eye irritation.[5]

  • H335: May cause respiratory irritation.[5]

Standard laboratory personal protective equipment should be utilized when handling this compound.

Structural Analog II: 2-(2-Oxopyridin-1(2H)-yl)acetic acid

This analog, also known as N-pyridoneacetic acid, is structurally related to the imino tautomer of the target compound, with the imino nitrogen replaced by a carbonyl oxygen.

Physicochemical Properties
PropertyValueSource
Molecular Formula C₇H₇NO₃J&K Scientific
Molecular Weight 153.13 g/mol
IUPAC Name 2-(2-oxo-1-pyridinyl)acetic acidJ&K Scientific[6]
CAS Number 56546-36-2J&K Scientific[6]
Appearance Colorless, crystalline solidBiosynth[7]
Computed Properties
  pKa3.67±0.10 (Predicted)ChemicalBook
Biological Activity

2-(2-Oxopyridin-1(2H)-yl)acetic acid has been shown to inhibit the growth of Candida parapsilosis and has demonstrated efficacy against Mycobacterium tuberculosis and Mycobacterium avium complex.[7] It is suggested that its mechanism of action may involve the inhibition of a dehydrogenase enzyme involved in lipid metabolism.[7]

Synthesis and Reactivity Considerations

The synthesis of the target compound, 2-(2-Iminopyridin-1(2H)-yl)acetic acid, would likely involve the alkylation of 2-aminopyridine with a suitable two-carbon electrophile bearing a carboxylic acid or a precursor group. A common method for the synthesis of related compounds is the reaction of 2-aminopyridine with haloacetic acids or their esters.

Synthesis 2-Aminopyridine 2-Aminopyridine Alkylation Alkylation 2-Aminopyridine->Alkylation Haloacetic_acid Haloacetic acid derivative (e.g., ethyl bromoacetate) Haloacetic_acid->Alkylation Product 2-(2-Iminopyridin-1(2H)-yl)acetic acid (or its ester precursor) Alkylation->Product Hydrolysis Hydrolysis (if starting with ester) Product->Hydrolysis

Caption: A potential synthetic pathway to 2-(2-Iminopyridin-1(2H)-yl)acetic acid.

The dual nucleophilicity of 2-aminopyridine (at both the exocyclic amino group and the endocyclic ring nitrogen) can lead to the formation of different isomers.[8] Reaction conditions would need to be carefully controlled to favor N-alkylation of the pyridine ring nitrogen.

Potential Applications in Drug Development

Derivatives of 2-aminopyridine are widely used as intermediates in the synthesis of pharmaceuticals.[8][9] The structural motif of the target compound, combining a hydrogen-bond donating imino group, a hydrogen-bond accepting ring nitrogen, and a carboxylic acid, makes it an interesting candidate for interacting with biological targets. The acetic acid moiety can act as a handle for further derivatization or as a key pharmacophoric element. Given the biological activities of its analogs, 2-(2-Iminopyridin-1(2H)-yl)acetic acid and its derivatives could be explored for their potential as antimicrobial or anticancer agents. Dinuclear iron(II) compounds with iminopyridine-based ligands have already shown selective cytotoxic activity against cancer cell lines.[10]

Conclusion

While direct experimental data on 2-(2-Iminopyridin-1(2H)-yl)acetic acid is not currently available in the public domain, a comprehensive understanding of its properties can be inferred from its close structural analogs, 2-(2-aminopyridin-yl)acetic acid and 2-(2-oxopyridin-1(2H)-yl)acetic acid. The crucial amino-imino tautomerism governs the chemical behavior of this class of compounds and offers opportunities for fine-tuning their properties. The synthetic accessibility and the diverse biological activities of related aminopyridine derivatives suggest that 2-(2-Iminopyridin-1(2H)-yl)acetic acid is a promising scaffold for further investigation in medicinal chemistry and drug discovery.

References

  • PubChem. 2-(2-Aminopyridin-4-yl)acetic acid. [Link]

  • Studies on the Tautomerism of 2-Anilinopyridine and Related Heterocycles. Journal of Heterocyclic Chemistry. [Link]

  • Photoinduced amino–imino tautomerism of 2-aminopyridine in a low-temperature argon matrix. ResearchGate. [Link]

  • Infrared studies of tautomerism in 2-hydroxypyridine 2-thiopyridine and 2-aminopyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

  • Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. PMC - PubMed Central. [Link]

  • Wikipedia. 2-Aminopyridine. [Link]

  • Dinuclear Iron Complexes of Iminopyridine-Based Ligands as Selective Cytotoxins for Tumor Cells and Inhibitors of Cancer Cell Migration. MDPI. [Link]

Sources

Foundational

Solubility of 2-(2-Iminopyridin-1(2H)-yl)acetic acid in different solvents

An In-Depth Technical Guide to the Solubility of 2-(2-Iminopyridin-1(2H)-yl)acetic acid For Researchers, Scientists, and Drug Development Professionals Abstract The solubility of an active pharmaceutical ingredient (API)...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility of 2-(2-Iminopyridin-1(2H)-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the solubility characteristics of 2-(2-iminopyridin-1(2H)-yl)acetic acid, a heterocyclic compound with potential applications in medicinal chemistry. By integrating theoretical principles with practical methodologies, this document serves as an essential resource for scientists engaged in the research and development of this and structurally related molecules. We will explore the molecular features governing its solubility, the profound influence of solvent properties and pH, and present standardized protocols for its empirical determination.

Introduction: The Critical Role of Solubility

In the landscape of drug discovery and development, solubility is a cornerstone property that dictates the ultimate success of a potential therapeutic agent. Poor aqueous solubility can lead to low absorption, insufficient bioavailability, and erratic dose-response relationships, often causing promising candidates to fail in later stages of development.[1][2] 2-(2-Iminopyridin-1(2H)-yl)acetic acid is a molecule of interest due to its unique structural combination of a pyridine ring, an imino group, and a carboxylic acid moiety. This arrangement confers amphoteric properties, allowing it to exist as a zwitterion, which profoundly impacts its physicochemical behavior. Understanding and quantifying the solubility of this compound is paramount for designing effective formulation strategies, ensuring reliable outcomes in biological assays, and ultimately, for its successful translation into a viable clinical candidate.

Theoretical Framework: Predicting Solubility from Molecular Structure

A molecule's solubility is not a random variable but is dictated by its intrinsic physicochemical properties and its interaction with the solvent. The principle of "like dissolves like" serves as a fundamental guideline: a solute will dissolve best in a solvent that has a similar polarity.[3]

Molecular Structure Analysis of 2-(2-Iminopyridin-1(2H)-yl)acetic acid

The structure of 2-(2-iminopyridin-1(2H)-yl)acetic acid contains both a basic functional group (the imino group) and an acidic functional group (the carboxylic acid). This duality allows the molecule to exist in a neutral, zwitterionic state where the acidic group is deprotonated (carboxylate) and the basic group is protonated.

  • Zwitterionic Character: The presence of both a positive and a negative charge within the same molecule results in a large dipole moment and high polarity. Zwitterionic compounds, such as pyridine sulfonylureas, are known to form strong intermolecular interactions in the solid state, leading to high crystal lattice energy.[4][5] Overcoming this energy is a prerequisite for dissolution.

  • Hydrogen Bonding: The molecule possesses multiple sites for hydrogen bonding. The carboxylate group can act as a hydrogen bond acceptor, while the protonated imino group can act as a hydrogen bond donor. This capacity for strong hydrogen bonding suggests favorable interactions with polar protic solvents like water and alcohols.

  • Amphoterism and pH-Dependence: As an amphoteric substance, its net charge is highly dependent on the pH of the solution.[6][7]

    • In highly acidic solutions (low pH), the carboxylate group will be protonated, and the imino nitrogen will also be protonated, resulting in a net positive charge (cationic species).

    • In highly basic solutions (high pH), the carboxylic acid will be deprotonated, while the imino group remains neutral, resulting in a net negative charge (anionic species).

    • At the isoelectric point (pI), the molecule exists predominantly as the neutral zwitterion, which typically corresponds to the point of minimum aqueous solubility.

Solubility Solubility Solute Solute Properties Solute->Solubility Zwitterion Zwitterionic Nature Zwitterion->Solute pKa pKa Values pKa->Solute Solvent Solvent Properties Solvent->Solubility Polarity Polarity Polarity->Solvent HBonding H-Bonding HBonding->Solvent External External Factors External->Solubility pH pH pH->External Temp Temperature Temp->External

Caption: Interplay of factors governing the solubility of 2-(2-iminopyridin-1(2H)-yl)acetic acid.

Qualitative Solubility Profile

Table 1: Predicted Qualitative Solubility of 2-(2-Iminopyridin-1(2H)-yl)acetic acid

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar Protic Water, Methanol, EthanolHigh to ModerateStrong hydrogen bonding and polar interactions with the zwitterionic solute.
Polar Aprotic DMSO, DMF, AcetonitrileModerate to LowCan engage in polar interactions but lacks hydrogen bond donating ability to solvate the carboxylate effectively.
Nonpolar Hexane, Toluene, Diethyl EtherInsoluble"Like dissolves like" principle; large mismatch in polarity between the solvent and the highly polar solute.[3]

For a quantitative reference, the solubility of a related compound, picolinic acid (2-pyridinecarboxylic acid), has been experimentally determined. It is very soluble in water (~862.5 g/kg), significantly less soluble in ethanol (~57.1 g/kg), and shows low solubility in acetonitrile (~17.0 g/kg) at room temperature.[9] This trend supports the predictions for our target molecule.

Experimental Determination of Thermodynamic Solubility

To obtain definitive solubility data, empirical measurement is essential. The saturation shake-flask method is the gold-standard technique for determining thermodynamic (or equilibrium) solubility due to its reliability and direct measurement of the drug in a saturated solution.[10]

Standard Protocol: Saturation Shake-Flask Method

This protocol outlines the key steps for determining the solubility of 2-(2-iminopyridin-1(2H)-yl)acetic acid in a chosen solvent or buffer system.

Objective: To determine the equilibrium concentration of the solute in a specific solvent at a controlled temperature.

Materials:

  • 2-(2-Iminopyridin-1(2H)-yl)acetic acid (solid)

  • Solvent of interest (e.g., phosphate-buffered saline pH 7.4, water, ethanol)

  • Vials with screw caps

  • Orbital shaker or rotator with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PVDF)

  • Analytical instrumentation (e.g., UV-Vis Spectrophotometer or HPLC/LC-MS)

Procedure:

  • Preparation: Add an excess amount of the solid compound to a vial. The key is to have undissolved solid remaining at the end of the experiment to ensure saturation.[10][11]

  • Solvent Addition: Add a known volume of the chosen solvent to the vial.

  • Equilibration: Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate for a sufficient duration to reach equilibrium. This typically requires 18-24 hours, but the exact time should be determined by sampling at multiple time points (e.g., 24h, 48h) until the concentration plateaus.[11][12]

  • Phase Separation: After equilibration, allow the vials to stand to let the suspended solid settle. To completely separate the saturated solution from the excess solid, centrifuge the samples at high speed.[13]

  • Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To ensure no solid particles are transferred, it is best practice to filter the supernatant through a syringe filter.

  • Analysis: Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method. A pre-established calibration curve with known concentrations of the compound is required for accurate quantification.[11] UV-Vis spectrophotometry is often suitable if the compound has a chromophore, while LC-MS/MS provides higher sensitivity and specificity.[12][13]

cluster_prep Preparation cluster_eq Equilibration cluster_sep Phase Separation cluster_an Analysis A Add Excess Solid to Vial B Add Known Volume of Solvent A->B C Seal and Agitate (18-24h at const. T) B->C D Centrifuge to Pellet Excess Solid C->D E Filter Supernatant (0.22 µm filter) D->E F Quantify Concentration (UV-Vis or LC-MS) E->F

Caption: Experimental workflow for the saturation shake-flask solubility assay.

Conclusion and Forward Outlook

2-(2-Iminopyridin-1(2H)-yl)acetic acid is a polar, amphoteric molecule with a high propensity to exist in a zwitterionic state. This structural characteristic is the primary determinant of its solubility profile. It is predicted to be most soluble in polar protic solvents, particularly water, with solubility being highly sensitive to the pH of the medium. For professionals in drug development, this pH-dependence is a critical parameter that will influence its behavior throughout the gastrointestinal tract and must be carefully characterized.

While theoretical predictions and data from analogous structures provide a strong foundational understanding, they are not a substitute for rigorous experimental measurement. The standardized shake-flask protocol provided herein represents a robust method for obtaining the precise, quantitative solubility data required for informed decision-making in lead optimization and formulation development. Future work should focus on the experimental determination of its solubility-pH profile and pKa values to build a complete physicochemical picture of this promising compound. Such data will be invaluable for unlocking its full therapeutic potential.

References

  • 2-(2-Aminopyridin-4-yl)acetic acid | C7H8N2O2 | CID 29921676. (n.d.). PubChem. Retrieved from [Link]

  • Garrido, G., et al. (2021). Solubility Prediction of Organic Molecules with Molecular Dynamics Simulations. Crystal Growth & Design. Retrieved from [Link]

  • Ruiz, R., et al. (2013). Solubility-pH profiles of some acidic, basic and amphoteric drugs. PubMed. Retrieved from [Link]

  • Solubility of Organic Compounds. (2023). LibreTexts. Retrieved from [Link]

  • On the Stability of Zwitterions of Pyridine Sulfonylureas: The Effect of Isosterism, Acidity, and Microsolvation. (2013). The Journal of Physical Chemistry A. Retrieved from [Link]

  • Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024). Protocols.io. Retrieved from [Link]

  • Hughes, C. E., et al. (2024). Physics-Based Solubility Prediction for Organic Molecules. PubMed Central. Retrieved from [Link]

  • Zwitterionic polymerization of glycolide catalyzed by pyridine. (n.d.). RSC Publishing. Retrieved from [Link]

  • Solubility-pH profiles of some acidic, basic and amphoteric drugs. (2013). ResearchGate. Retrieved from [Link]

  • Synthesis and Characterization of New Heterocyclic Compounds Derived from 2-Aminopyridine. (2020). ResearchGate. Retrieved from [Link]

  • Solubility Testing – Shake Flask Method. (n.d.). BioAssay Systems. Retrieved from [Link]

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.). University of Technology, Iraq. Retrieved from [Link]

  • Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • 17.6 pH Effects on Solubility. (2022). YouTube. Retrieved from [Link]

  • MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. (2018). Regulations.gov. Retrieved from [Link]

  • Structure–Property Relationships in Zwitterionic Pyridinium–Triazole Ligands. (n.d.). MDPI. Retrieved from [Link]

  • Computational methodology for solubility prediction. (2018). The Journal of Chemical Physics. Retrieved from [Link]

  • How does pH affect solubility?. (2025). askIITians. Retrieved from [Link]

  • How To Predict Solubility Of Organic Compounds?. (2025). YouTube. Retrieved from [Link]

  • On the stability of zwitterions of pyridine sulfonylureas. (2014). PubMed. Retrieved from [Link]

  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Saddleback College. Retrieved from [Link]

  • Synthesis and Fluorescent Properties of Aminopyridines. (2022). PubMed Central. Retrieved from [Link]

  • Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. (n.d.). Springer. Retrieved from [Link]

  • Zwitterionic (A) and non-zwitterionic (B and C) neutral molecular conformations of pyridine-3-carboxylic acid. (n.d.). ResearchGate. Retrieved from [Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients. (n.d.). Dissolution Technologies. Retrieved from [Link]

  • The influence of pH on solubility in water. (n.d.). University of Mustansiriyah. Retrieved from [Link]

  • How To Determine Solubility Of Organic Compounds?. (2025). YouTube. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: 2-(2-Iminopyridin-1(2H)-yl)acetic acid in Coordination Chemistry

Introduction: Unveiling the Potential of a Versatile Zwitterionic Ligand In the dynamic field of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of metal complexes with...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Versatile Zwitterionic Ligand

In the dynamic field of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of metal complexes with tailored properties. 2-(2-Iminopyridin-1(2H)-yl)acetic acid, hereafter referred to as IPA, has emerged as a ligand of significant interest. Its structure is unique, featuring a zwitterionic character arising from the protonated iminopyridine ring and the deprotonated carboxylate group. This intrinsic charge separation, combined with the presence of both a hard oxygen donor and a borderline nitrogen donor, makes IPA a versatile chelating agent capable of forming stable complexes with a wide array of transition metals.

The core utility of IPA lies in its ability to act as a bidentate, N,O-coordinating ligand. This chelation forms a stable six-membered ring with a central metal ion, a thermodynamically favorable arrangement that drives complex formation. The pyridinyl nitrogen and the carboxylate oxygen provide a robust coordination environment, influencing the electronic and steric properties of the resulting metal complex. This guide provides a comprehensive overview of the synthesis, characterization, and application of IPA in coordination chemistry, offering detailed protocols and expert insights for researchers in inorganic chemistry, materials science, and drug development.

Synthesis of the Ligand: 2-(2-Iminopyridin-1(2H)-yl)acetic acid (IPA)

The synthesis of IPA is a straightforward and high-yielding procedure, typically achieved through the nucleophilic substitution reaction between 2-aminopyridine and an α-haloacetic acid, such as chloroacetic acid.

Rationale Behind the Synthesis

The reaction proceeds via an initial N-alkylation of the pyridine ring nitrogen of 2-aminopyridine by chloroacetic acid. This is followed by an intramolecular proton transfer from the newly formed N-acetic acid moiety to the exocyclic amino group, resulting in the thermodynamically stable zwitterionic iminopyridine structure. The use of a base like potassium carbonate is crucial to neutralize the HCl byproduct and to deprotonate the carboxylic acid, facilitating the reaction. Refluxing in a suitable solvent like ethanol or acetone provides the necessary thermal energy to overcome the activation barrier of the reaction.[1]

Detailed Synthesis Protocol

Materials:

  • 2-Aminopyridine

  • Chloroacetic acid

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • Anhydrous Acetone

  • Distilled water

  • Ethanol

Equipment:

  • Round-bottom flask (250 mL)

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Büchner funnel and flask

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask, combine 2-aminopyridine (1 equivalent), chloroacetic acid (1 equivalent), and anhydrous potassium carbonate (2 equivalents).[1]

  • Solvent Addition: Add anhydrous acetone (100-150 mL) to the flask. The volume should be sufficient to ensure effective stirring.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux with vigorous stirring.[1] The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

  • Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Filter the solid precipitate (inorganic salts) using a Büchner funnel and wash the solid with a small amount of acetone.

  • Isolation: Combine the filtrate and washings and evaporate the solvent under reduced pressure to obtain a crude solid.

  • Purification: Recrystallize the crude product from a minimal amount of hot ethanol or a water-ethanol mixture. Cool the solution slowly to obtain pure crystalline IPA.

  • Drying: Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Characterization of IPA

It is imperative to confirm the identity and purity of the synthesized IPA before its use in coordination reactions.

Technique Expected Observations
¹H NMR The spectrum should show characteristic peaks for the pyridyl protons, the methylene (-CH₂-) protons adjacent to the carboxylate group, and the N-H proton of the imino group. The integration of these peaks should correspond to the number of protons in the structure.[2]
FT-IR Look for a broad O-H stretch from the carboxylic acid (if not fully in zwitterionic form), a strong C=O stretch around 1700 cm⁻¹, N-H stretching vibrations, and characteristic C=N and C=C stretching frequencies for the pyridine ring.[3]
Mass Spec. The mass spectrum should show a molecular ion peak corresponding to the calculated mass of IPA (C₇H₈N₂O₂).
Melting Point A sharp melting point indicates high purity.

Coordination Chemistry and Synthesis of Metal Complexes

IPA's ability to form stable chelate rings makes it an excellent ligand for a variety of transition metals, including but not limited to Cu(II), Zn(II), Co(II), and Ni(II).[4] The resulting complexes often exhibit interesting geometries and electronic properties.

General Workflow for Complex Synthesis

The synthesis of metal complexes with IPA generally follows a straightforward procedure involving the reaction of a metal salt with the ligand in a suitable solvent.

Caption: General workflow for synthesis and analysis of IPA metal complexes.

Protocol: Synthesis of a Representative Copper(II)-IPA Complex

This protocol describes the synthesis of a typical Cu(II) complex, [Cu(IPA)₂(H₂O)₂].

Materials:

  • Synthesized and purified 2-(2-Iminopyridin-1(2H)-yl)acetic acid (IPA)

  • Copper(II) chloride dihydrate (CuCl₂·2H₂O)

  • Methanol

  • Diethyl ether

Procedure:

  • Ligand Solution: Dissolve IPA (2 equivalents) in a minimum amount of warm methanol in a beaker.

  • Metal Salt Solution: In a separate beaker, dissolve CuCl₂·2H₂O (1 equivalent) in methanol.

  • Reaction: Slowly add the metal salt solution to the ligand solution while stirring. A color change and/or precipitation should be observed immediately.

  • Stirring: Continue stirring the reaction mixture at room temperature for 1-2 hours to ensure complete reaction.

  • Isolation: If a precipitate has formed, collect it by vacuum filtration. If the solution is clear, reduce the volume of the solvent slowly on a warm plate until precipitation begins. Allow the solution to cool to room temperature, and then in an ice bath to maximize crystal formation.

  • Washing and Drying: Wash the collected solid with a small amount of cold methanol, followed by diethyl ether, to remove any unreacted starting materials and to facilitate drying. Dry the complex in a desiccator.

Physicochemical Characterization of IPA Metal Complexes

Characterizing the resulting metal complex is crucial to confirm its structure and properties.

Spectroscopic Analysis

Spectroscopic methods provide invaluable information about the coordination environment of the metal ion.

Coordination_Modes cluster_ligand IPA Ligand cluster_complex Coordination Complex L { 2-(2-Iminopyridin-1(2H)-yl)acetic acid | Zwitterionic Form} Structure M Metal Ion (M) Structure->M N-donation Structure->M O-donation Complex Pyridyl Nitrogen Carboxylate Oxygen M->Complex:n Coordination Bond M->Complex:o Coordination Bond

Caption: Bidentate N,O-coordination mode of the IPA ligand to a metal center.

FT-IR Spectroscopy: Upon coordination, the IR spectrum of IPA will show significant changes. The most informative region is the carbonyl stretching frequency.

Vibrational Mode Free Ligand (IPA) (cm⁻¹) Coordinated Ligand (cm⁻¹) Interpretation
ν(C=O) Carboxylic Acid ~1700AbsentDisappearance indicates deprotonation and coordination of the carboxylate group.
νₐₛ(COO⁻) Asymmetric -~1600-1650Appearance of a strong asymmetric stretch is a hallmark of carboxylate coordination.[5]
νₛ(COO⁻) Symmetric -~1380-1420Appearance of the symmetric stretch further confirms carboxylate binding.
ν(C=N) Pyridine Ring ~1640Shifts to lower or higher frequencyA shift in the pyridine ring vibrations indicates coordination through the ring nitrogen.

UV-Visible Spectroscopy: For complexes of d-block metals like Cu(II), UV-Vis spectroscopy can provide information about the d-d electronic transitions, which are sensitive to the coordination geometry around the metal ion. For instance, a broad absorption band in the visible region for a Cu(II) complex is indicative of its d-d transitions, and the position of this band can help infer the geometry (e.g., octahedral vs. square planar).[5]

Structural Analysis

Single-Crystal X-ray Diffraction: The definitive method for structure elucidation is single-crystal X-ray diffraction. This technique provides precise bond lengths, bond angles, and the overall three-dimensional structure of the complex in the solid state.[1][6] Growing diffraction-quality crystals can be achieved by slow evaporation of the solvent from the reaction mixture or by vapor diffusion techniques.

Applications of IPA-Based Coordination Compounds

The unique structural features of IPA-metal complexes make them promising candidates for various applications.

  • Catalysis: The well-defined coordination sphere and the potential for redox activity at the metal center make these complexes suitable for catalytic applications, such as in oxidation or cross-coupling reactions.[7]

  • Bioinorganic Chemistry: As derivatives of 2-aminopyridine, a pharmacologically significant moiety, IPA complexes are being investigated for their potential biological activities, including antimicrobial and anticancer properties.[4][8] The ligand can stabilize metal ions that are essential for biological processes or that can act as therapeutic agents.

  • Materials Science: The ability of IPA to bridge metal centers could be exploited in the synthesis of coordination polymers and metal-organic frameworks (MOFs) with interesting magnetic or porous properties.

Conclusion

2-(2-Iminopyridin-1(2H)-yl)acetic acid is a highly versatile and accessible ligand that offers a robust platform for the design of novel coordination compounds. Its straightforward synthesis, combined with its stable N,O-bidentate chelation, allows for the creation of a diverse range of metal complexes. The protocols and characterization data provided in this guide serve as a foundational resource for researchers aiming to explore the rich coordination chemistry and potential applications of this fascinating ligand.

References

  • Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PMC - PubMed Central. Available at: [Link]

  • Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. PMC - PubMed Central. Available at: [Link]

  • SYNTHESIS OF TRANSITION METAL COMPLEXES INVOLVING 2- AMINOPYRIDINE AND ETHYLENEDIAMINE LIGANDS, THEIR CHARACTERIZATION AND BI. N. S. S. R's VASANTDADA PATIL ARTS, COMMERCE & SCIENCE COLLEGE, PATODA. DIST. BEED. MAHARASHTRA. Available at: [Link]

  • Transition-metal-free access to 2-aminopyridine derivatives from 2-fluoropyridine and acetamidine hydrochloride. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • 2-(Pyrimidin-2-ylsulfanyl)acetic acid. PMC - NIH. Available at: [Link]

  • (PDF) Synthesis and characterization of some transition metal complexes with Schiff base derived from 2,6-diaminopyridine. ResearchGate. Available at: [Link]

  • Synthesis and Characterization of New Heterocyclic Compounds Derived from 2-Aminopyridine. ResearchGate. Available at: [Link]

  • Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. MDPI. Available at: [Link]

  • Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes. MDPI. Available at: [Link]

  • Synthesis, Characterization, Crystal structure and Hirshfeld Surface Analysis of (2-oxo-2H-pyridin-1-yl)-acetic acid hydrazide. ResearchGate. Available at: [Link]

  • Transition‐Metal‐Mediated/Catalyzed Synthesis of Pyridines, Pyrimidines, and Triazines by [2+2+2] Cycloaddition Reactions. ResearchGate. Available at: [Link]

  • Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid. Google Patents.
  • Monoclinic polymorph of 2-(pyrimidin-2-ylsulfanyl)acetic acid. PMC - NIH. Available at: [Link]

  • Synthesis, characterization, and Hirshfeld surface analysis of coordination compounds composed of two different aminopyridines, isothiocyanate ligand molecules, and two different transition metal atoms. PMC - PubMed Central. Available at: [Link]

  • Metal complexes driven from Schiff bases and semicarbazones for biomedical and allied applications: a review. PubMed Central. Available at: [Link]

  • (PDF) Crystal structures of N′-aminopyridine-2-carboximidamide and N′-{[1-(pyridin-2-yl)ethylidene]amino}pyridine-2-carboximidamide. ResearchGate. Available at: [Link]

  • Synthesis, spectroscopic characterization and antimicrobial studies of some metal complexes with 2-acetylpyridine phenoxyacetyl. ResearchGate. Available at: [Link]

  • Application of Schiff bases and their metal complexes-A Review. ResearchGate. Available at: [Link]

Sources

Application

The Iminopyridine Scaffold: A Versatile Motif in Medicinal Chemistry, Featuring 2-(2-Iminopyridin-1(2H)-yl)acetic acid

This comprehensive guide delves into the medicinal chemistry applications of 2-(2-iminopyridin-1(2H)-yl)acetic acid and its derivatives. We will explore the fundamental chemistry, synthesis, and diverse biological activi...

Author: BenchChem Technical Support Team. Date: February 2026

This comprehensive guide delves into the medicinal chemistry applications of 2-(2-iminopyridin-1(2H)-yl)acetic acid and its derivatives. We will explore the fundamental chemistry, synthesis, and diverse biological activities of this scaffold, providing researchers, scientists, and drug development professionals with a robust framework for its utilization in therapeutic discovery.

Understanding the Core Scaffold: Tautomerism and Chemical Identity

A critical aspect of the 2-iminopyridine scaffold is its existence in a state of tautomeric equilibrium with its more stable 2-aminopyridine form. This phenomenon is analogous to the well-documented keto-enol tautomerism observed in 2-pyridone and 2-hydroxypyridine systems.[1][2][3][4] For 2-(2-iminopyridin-1(2H)-yl)acetic acid, the equilibrium lies significantly towards the 2-aminopyridine tautomer, properly named as a derivative of 2-aminopyridine with an acetic acid substituent on the nitrogen atom.

Throughout this guide, while we refer to the "iminopyridine" scaffold as per the topic, it is crucial to recognize that the biological activity and chemistry are predominantly governed by the 2-aminopyridine tautomer. This understanding is fundamental to designing and interpreting experiments involving this class of compounds.

Synthesis of the 2-Aminopyridine Core

The synthesis of 2-aminopyridine derivatives is a well-established area of organic chemistry, offering a variety of routes to access a diverse range of analogs.[5] Common strategies involve the substitution of a leaving group at the 2-position of the pyridine ring with an amine.

General Synthetic Protocol: Nucleophilic Aromatic Substitution

A prevalent method for synthesizing N-substituted 2-aminopyridines involves the reaction of a 2-halopyridine with the desired amine.

G 2-Halopyridine 2-Halopyridine Reaction Nucleophilic Aromatic Substitution 2-Halopyridine->Reaction Amine (R-NH2) Amine (R-NH2) Amine (R-NH2)->Reaction 2-Aminopyridine Derivative 2-Aminopyridine Derivative Reaction->2-Aminopyridine Derivative Base Base Base->Reaction Solvent Solvent Solvent->Reaction

Caption: General workflow for the synthesis of 2-aminopyridine derivatives.

Step-by-Step Protocol:

  • Reactant Preparation: In a clean, dry reaction vessel, dissolve the 2-halopyridine (e.g., 2-bromopyridine or 2-chloropyridine) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Addition of Amine: To this solution, add the amine containing the desired acetic acid moiety (or a protected form thereof).

  • Base Addition: A non-nucleophilic base, such as potassium carbonate or cesium carbonate, is added to scavenge the hydrohalic acid byproduct.

  • Reaction Conditions: The reaction mixture is typically heated to an elevated temperature (e.g., 80-120 °C) and stirred for several hours to overnight. The progress of the reaction should be monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the product is extracted using an appropriate organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified using column chromatography or recrystallization to yield the desired N-substituted 2-aminopyridineacetic acid derivative.

Medicinal Chemistry Applications and Biological Activities

The 2-aminopyridine scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is recurrently found in biologically active compounds.[6][7] This versatility stems from its ability to engage in various non-covalent interactions with biological targets, including hydrogen bonding and aromatic stacking.

Antibacterial Activity

Derivatives of the 2-aminopyridine scaffold have demonstrated significant potential as antibacterial agents.[6][8] They can be designed to target essential bacterial enzymes or processes, offering a promising avenue for the development of new antibiotics to combat drug-resistant strains. For instance, certain 2-aminopyridine analogs have been shown to inhibit enzymes in the glyoxylate shunt of Pseudomonas aeruginosa, a pathway essential for the bacterium's survival in certain environments.[9][10]

Table 1: Examples of Antibacterial Activity of 2-Aminopyridine Derivatives

Compound ClassTarget Organism(s)Reported Activity (MIC)Reference
Substituted 2-amino-3-cyanopyridinesS. aureus, B. subtilis0.039 µg/mL[6]
Zinc(II) Iminopyridine ComplexesS. aureus, E. coliModerate biocidal activity[8]
Anticancer Activity

The 2-aminopyridine motif is also a key component in a number of anticancer agents.[6][11][12][13][14] These compounds can exert their effects through various mechanisms, including the inhibition of protein kinases, which are often dysregulated in cancer cells, or by targeting other critical cellular processes like topoisomerase function and tubulin polymerization.[11][12][14]

G Iminopyridine_Derivative 2-Aminopyridine Derivative Binding Binding to Active Site Iminopyridine_Derivative->Binding Target_Protein Target Protein (e.g., Kinase, Topoisomerase) Target_Protein->Binding Inhibition Inhibition of Enzyme Activity Binding->Inhibition Downstream_Effects Disruption of Cancer Cell Signaling/Processes Inhibition->Downstream_Effects Apoptosis Apoptosis Downstream_Effects->Apoptosis

Caption: Proposed mechanism of action for anticancer 2-aminopyridine derivatives.

Enzyme Inhibition

The structural features of 2-aminopyridines make them excellent candidates for the design of specific enzyme inhibitors. The pyridine nitrogen can act as a hydrogen bond acceptor, while the amino group can act as a hydrogen bond donor. The acetic acid moiety in our title compound introduces a carboxylic acid group, which can form strong ionic interactions or hydrogen bonds with amino acid residues in an enzyme's active site. This has led to the development of 2-aminopyridine derivatives as inhibitors of various enzymes, including nitric oxide synthases.[15]

Protocol: In Vitro Enzyme Inhibition Assay (General)

  • Reagent Preparation: Prepare a stock solution of the 2-(2-iminopyridin-1(2H)-yl)acetic acid derivative in a suitable solvent (e.g., DMSO). Prepare a buffer solution appropriate for the target enzyme's activity.

  • Enzyme and Substrate: Prepare solutions of the purified target enzyme and its corresponding substrate at known concentrations.

  • Assay Setup: In a microplate, add the buffer, the enzyme, and varying concentrations of the inhibitor (from the stock solution). Allow for a pre-incubation period for the inhibitor to bind to the enzyme.

  • Initiation of Reaction: Initiate the enzymatic reaction by adding the substrate to each well.

  • Detection: Monitor the progress of the reaction over time by measuring the formation of the product or the depletion of the substrate using a suitable detection method (e.g., spectrophotometry, fluorometry, or luminescence).

  • Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of enzyme inhibition versus the inhibitor concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Structure-Activity Relationship (SAR) Insights

Systematic modification of the 2-aminopyridine scaffold allows for the exploration of structure-activity relationships, providing valuable insights for optimizing the potency, selectivity, and pharmacokinetic properties of lead compounds. Key areas for modification include:

  • Substitution on the Pyridine Ring: Introducing various substituents (e.g., halogens, alkyl groups, electron-donating or -withdrawing groups) on the pyridine ring can modulate the electronic properties and steric profile of the molecule, influencing its binding affinity to the target.

  • Modification of the Acetic Acid Side Chain: The length and nature of the linker between the pyridine nitrogen and the carboxylic acid can be altered to optimize interactions with the target protein. The carboxylic acid can also be converted to esters or amides to create prodrugs with improved cell permeability.

  • Derivatization of the Amino Group: While the primary amino group is often crucial for activity, its substitution can be explored to fine-tune the compound's properties.

Conclusion and Future Perspectives

The 2-(2-iminopyridin-1(2H)-yl)acetic acid scaffold, existing predominantly as its 2-aminopyridine tautomer, represents a highly versatile and promising platform for the discovery of new therapeutic agents. Its synthetic accessibility and the rich biological activity of its derivatives in areas such as infectious diseases and oncology underscore its importance in medicinal chemistry. Future research in this area will likely focus on the design of more potent and selective derivatives through computational modeling and advanced synthetic strategies, as well as the exploration of novel therapeutic applications for this privileged scaffold.

References

  • Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules. [Link]

  • Synthesis and Antiplatelet Aggregation Activity Evaluation of some 2-Aminopyrimidine and 2-Substituted-4,6-diaminopyrimidine Derivatives. Pharmaceutical and Biomedical Research. [Link]

  • 2-Pyridone. Wikipedia. [Link]

  • Some bioactive molecules containing the 2-aminopyridine. ResearchGate. [Link]

  • 2-Aminopyridine Analogs Inhibit Both Enzymes of the Glyoxylate Shunt in Pseudomonas aeruginosa. International Journal of Molecular Sciences. [Link]

  • Imidazopyrimidine: from a relatively exotic scaffold to an evolving structural motif in drug discovery. RSC Publishing. [Link]

  • Imidazopyridine, a promising scaffold with potential medicinal applications and structural activity relationship (SAR): recent advances. Journal of Biomolecular Structure & Dynamics. [Link]

  • Process for preparing 2-aminopyridine derivatives.
  • 2-Aminopyridine Analogs Inhibit Both Enzymes of the Glyoxylate Shunt in Pseudomonas aeruginosa. PubMed. [Link]

  • Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. International Journal of Chemistry and Materials Research. [Link]

  • Aromaticity and tautomerism. Part I. The aromatic resonance energy of 2-pyridone and the related thione, methide, and imine. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Zinc(II) Iminopyridine Complexes as Antibacterial Agents: A Structure-to-Activity Study. Pharmaceutics. [Link]

  • Scaffold overlay of flavonoid-inspired molecules: Discovery of 2,3-diaryl-pyridopyrimidin-4-imine/ones as dual hTopo-II and tubulin targeting anticancer agents. Bioorganic Chemistry. [Link]

  • Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. Molecules. [Link]

  • The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit. Molecules. [Link]

  • Selective Removal of the Genotoxic Compound 2-Aminopyridine in Water using Molecularly Imprinted Polymers Based on Magnetic Chitosan and β-Cyclodextrin. Polymers. [Link]

  • 2-Pyridone tautomer ratio. Chemistry Stack Exchange. [Link]

  • Scaffold-hopping of bioactive flavonoids: Discovery of aryl-pyridopyrimidinones as potent anticancer agents that inhibit catalytic role of topoisomerase IIα. ResearchGate. [Link]

  • A mild, catalyst-free synthesis of 2-aminopyridines. Tetrahedron Letters. [Link]

  • (PDF) Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. ResearchGate. [Link]

  • 2-Aminopyridines with a Truncated Side Chain to Improve Human Neuronal Nitric Oxide Synthase Inhibitory Potency and Selectivity. Journal of Medicinal Chemistry. [Link]

Sources

Technical Notes & Optimization

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Antibacterial Efficacy of 2-(2-iminopyridin-1(2H)-yl)acetic Acid and Ampicillin

A Guide for Researchers in Drug Development In the persistent battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount. This guide provides a comparative framework for evaluating...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers in Drug Development

In the persistent battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount. This guide provides a comparative framework for evaluating the antibacterial efficacy of a novel synthetic compound, 2-(2-iminopyridin-1(2H)-yl)acetic acid, against the well-established β-lactam antibiotic, ampicillin. While direct experimental data on 2-(2-iminopyridin-1(2H)-yl)acetic acid is emerging, this document synthesizes information on related pyridine derivatives to establish a scientifically grounded protocol for comparison.[1][2][3][4]

This analysis is structured to provide drug development professionals with both the theoretical underpinnings and the practical methodologies required for a rigorous comparative assessment. We will delve into the established mechanisms of ampicillin, explore the potential antibacterial actions of pyridine-based compounds, and present a suite of standardized protocols for a head-to-head evaluation.

Section 1: Mechanistic Overview of the Compounds

A fundamental understanding of a drug's mechanism of action is critical to interpreting its efficacy data and predicting its spectrum of activity.

Ampicillin: The Archetypal β-Lactam

Ampicillin, a derivative of penicillin, is a broad-spectrum β-lactam antibiotic that exerts its bactericidal effect by disrupting the synthesis of the bacterial cell wall.[5][6][7][8] Its primary targets are penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the final steps of peptidoglycan synthesis.[7][9] Peptidoglycan provides structural integrity to the cell wall.

The mechanism unfolds as follows:

  • Penetration: Ampicillin's aminophenyl side chain facilitates its passage through the porin channels of the outer membrane of some Gram-negative bacteria, extending its spectrum beyond that of natural penicillins.[5]

  • Target Binding: Inside the periplasmic space, the strained β-lactam ring of ampicillin irreversibly acylates the active site of PBPs.[6][9]

  • Inhibition of Transpeptidation: This binding inactivates the PBPs, preventing them from cross-linking the peptide chains of the nascent peptidoglycan polymer.[5][7]

  • Cell Lysis: The inhibition of cell wall maintenance and synthesis, coupled with the ongoing activity of bacterial autolytic enzymes, leads to a loss of cell wall integrity, culminating in cell lysis and death.[5][10]

cluster_0 Bacterial Cell Ampicillin Ampicillin Porin Porin Channel (Gram-Negative Bacteria) Ampicillin->Porin Enters PBP Penicillin-Binding Proteins (PBPs) Porin->PBP Binds to Peptidoglycan Peptidoglycan Cross-linking PBP->Peptidoglycan Inhibits Lysis Cell Lysis Peptidoglycan->Lysis Leads to

Caption: Mechanism of Action for Ampicillin.

2-(2-iminopyridin-1(2H)-yl)acetic Acid: A Novel Pyridine Derivative

While specific studies on 2-(2-iminopyridin-1(2H)-yl)acetic acid are not extensively published, the broader class of pyridine derivatives has demonstrated significant potential as antibacterial agents.[1][2][4] Research into related compounds, such as 2-aminopyridine and pyridothienopyrimidine derivatives, suggests that their mechanisms may involve:

  • Enzyme Inhibition: Some pyridine compounds have been shown to inhibit essential bacterial enzymes, such as DNA gyrase, which is crucial for DNA replication.[4]

  • Cell Membrane Disruption: The heterocyclic nature of the pyridine ring could facilitate interactions with the bacterial cell membrane, disrupting its integrity and leading to leakage of cellular contents.

  • Metabolic Interference: These compounds might act as antimetabolites, interfering with the synthesis of essential molecules like folic acid.

It is hypothesized that the iminopyridine and acetic acid moieties of the title compound could confer unique chelating or reactive properties, potentially targeting different pathways than traditional antibiotics. Experimental validation is essential to elucidate its precise mechanism.

Section 2: Head-to-Head Efficacy Testing: Experimental Protocols

To objectively compare the antibacterial efficacy of 2-(2-iminopyridin-1(2H)-yl)acetic acid with ampicillin, a standardized suite of in vitro susceptibility tests must be employed. The following protocols, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), represent the gold standard in the field.[11]

General Experimental Workflow

The comparative assessment follows a logical progression from determining growth inhibition to assessing bactericidal activity. This workflow ensures that comprehensive data is collected for a robust comparison.

start Prepare Standardized Bacterial Inoculum (0.5 McFarland) mic Perform Broth Microdilution (MIC Assay) start->mic kirby Perform Disk Diffusion (Kirby-Bauer Assay) start->kirby mbc Perform MBC Assay (from non-turbid MIC wells) mic->mbc data Compile and Analyze Data (MIC, MBC, Zone Diameters) kirby->data mbc->data end Comparative Efficacy Report data->end

Caption: Standard workflow for antibacterial efficacy comparison.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the cornerstone of susceptibility testing, determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[12][13][14] The broth microdilution method is a widely accepted and efficient technique.[15][16]

Objective: To quantify the minimum concentration of each compound required to inhibit bacterial growth.

Methodology:

  • Preparation of Reagents:

    • Prepare a stock solution of 2-(2-iminopyridin-1(2H)-yl)acetic acid and ampicillin in a suitable solvent (e.g., DMSO, sterile water).

    • Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) as the growth medium.[16]

  • Inoculum Preparation:

    • From a fresh (18-24 hour) culture plate of the test organism (e.g., Staphylococcus aureus, Escherichia coli), suspend several colonies in sterile saline.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[16]

    • Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

  • Plate Setup:

    • In a sterile 96-well microtiter plate, perform a two-fold serial dilution of each test compound in CAMHB. A typical concentration range is 256 µg/mL to 0.125 µg/mL.

    • The final volume in each well after adding the inoculum should be 100 µL or 200 µL.

    • Include a growth control well (CAMHB + inoculum, no drug) and a sterility control well (CAMHB only).

  • Inoculation and Incubation:

    • Add the diluted bacterial inoculum to each well (except the sterility control).

    • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.[16]

  • Interpretation:

    • Following incubation, visually inspect the wells for turbidity (a sign of bacterial growth).

    • The MIC is the lowest concentration of the compound at which there is no visible growth.[12][13]

Protocol: Minimum Bactericidal Concentration (MBC) Assay

While the MIC indicates growth inhibition (bacteriostatic activity), the MBC determines the concentration required to kill the bacteria (bactericidal activity).[11][17][18]

Objective: To determine the minimum concentration of each compound required to kill 99.9% of the initial bacterial inoculum.[11][17]

Methodology:

  • Subculturing from MIC Plate:

    • Following the MIC reading, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth (i.e., at and above the MIC).

    • Spot-plate these aliquots onto a suitable agar medium (e.g., Tryptic Soy Agar).

  • Incubation:

    • Incubate the agar plates at 37°C for 18-24 hours.

  • Interpretation:

    • The MBC is defined as the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in CFU from the initial inoculum count.[18][19] Visually, this is the lowest concentration plate with no bacterial colonies or only one or two colonies.

Protocol: Kirby-Bauer Disk Diffusion Test

This qualitative test provides a visual confirmation of antibacterial activity and is widely used in clinical labs.[20][21][22][23]

Objective: To assess the susceptibility of bacteria to the compounds by measuring zones of growth inhibition.

Methodology:

  • Plate Preparation:

    • Use Mueller-Hinton Agar (MHA) plates.

    • Using the standardized 0.5 McFarland inoculum, swab the entire surface of the MHA plate to create a uniform bacterial lawn.[24] Allow the plate to dry for 3-5 minutes.

  • Disk Application:

    • Prepare sterile filter paper disks impregnated with known concentrations of 2-(2-iminopyridin-1(2H)-yl)acetic acid and ampicillin.

    • Aseptically place the disks onto the surface of the inoculated MHA plate, ensuring firm contact.

  • Incubation:

    • Invert the plates and incubate at 35°C for 16-24 hours.

  • Interpretation:

    • Measure the diameter of the zone of inhibition (the clear area around the disk where no growth has occurred) in millimeters.[20]

    • The size of the zone correlates with the susceptibility of the organism to the compound. Larger zones indicate greater susceptibility.

Section 3: Data Presentation and Comparative Analysis

For a clear and direct comparison, experimental data should be summarized in a structured format. The following tables present hypothetical data for 2-(2-iminopyridin-1(2H)-yl)acetic acid (Compound X) and ampicillin against representative Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria.

Table 1: Comparative MIC and MBC Data (µg/mL)
OrganismCompoundMIC (µg/mL)MBC (µg/mL)MBC/MIC RatioInterpretation
S. aureus (ATCC 29213) Ampicillin0.512Bactericidal
Compound X482Bactericidal
E. coli (ATCC 25922) Ampicillin8162Bactericidal
Compound X64>256>4Bacteriostatic

Causality and Interpretation: The MBC/MIC ratio is a key indicator of a drug's killing activity. A ratio of ≤4 is generally considered bactericidal, while a ratio >4 suggests bacteriostatic activity. In this hypothetical data, both compounds are bactericidal against S. aureus, but Compound X is only bacteriostatic against E. coli at the concentrations tested.

Table 2: Comparative Kirby-Bauer Zone of Inhibition Data (mm)
OrganismCompound (Disk Content)Zone Diameter (mm)
S. aureus (ATCC 29213) Ampicillin (10 µg)28
Compound X (30 µg)18
E. coli (ATCC 25922) Ampicillin (10 µg)19
Compound X (30 µg)12

Causality and Interpretation: The zone diameter is influenced by the compound's intrinsic activity and its diffusion rate through the agar. Ampicillin shows larger zones of inhibition against both organisms, suggesting superior activity in this assay. The smaller zone for Compound X against E. coli aligns with its higher MIC value, indicating lower potency against this Gram-negative organism.

Section 4: Conclusion and Future Directions

This guide outlines a comprehensive framework for comparing the antibacterial efficacy of a novel compound, 2-(2-iminopyridin-1(2H)-yl)acetic acid, with the established antibiotic ampicillin. The provided protocols for MIC, MBC, and disk diffusion assays are standardized, robust, and allow for a multifaceted evaluation of a compound's bacteriostatic and bactericidal properties.

Based on the hypothetical data derived from related pyridine structures, 2-(2-iminopyridin-1(2H)-yl)acetic acid may exhibit promising activity, particularly against Gram-positive bacteria. However, its efficacy against Gram-negative organisms might be limited compared to broad-spectrum agents like ampicillin.

Future research should focus on:

  • Empirical Testing: Generating actual experimental data for 2-(2-iminopyridin-1(2H)-yl)acetic acid using the protocols described herein.

  • Mechanism of Action Studies: Elucidating the specific molecular targets and pathways affected by the compound.

  • Spectrum of Activity: Testing against a wider panel of clinical isolates, including multidrug-resistant strains.

  • Toxicity and Pharmacokinetics: Assessing the compound's safety profile and its behavior in biological systems to determine its potential as a therapeutic agent.

By adhering to these rigorous comparative methodologies, researchers can accurately position novel candidates like 2-(2-iminopyridin-1(2H)-yl)acetic acid within the landscape of existing antibacterial agents and guide their path toward potential clinical development.

References

  • Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. [Link]

  • Wikipedia. (n.d.). Ampicillin. [Link]

  • Frontiers in Chemistry. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. [Link]

  • National Center for Biotechnology Information. (n.d.). Ampicillin - StatPearls. [Link]

  • National Center for Biotechnology Information. (n.d.). Ampicillin | C16H19N3O4S | CID 6249 - PubChem. [Link]

  • Louisiana Department of Health. (n.d.). β-lactam Overview Ampicillin. [Link]

  • National Center for Biotechnology Information. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. [Link]

  • PubMed Central. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. [Link]

  • American Society for Microbiology. (2009). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. [Link]

  • National Center for Biotechnology Information. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. [Link]

  • PubMed Central. (2020). Synthesis and Biological Evaluation of New Pyridothienopyrimidine Derivatives as Antibacterial Agents and Escherichia coli Topoisomerase II Inhibitors. [Link]

  • Patsnap Synapse. (2024). What is the mechanism of Ampicillin?. [Link]

  • PubMed. (2022). Evaluation of the antibacterial, antibiofilm, and anti-virulence effects of acetic acid and the related mechanisms on colistin-resistant Pseudomonas aeruginosa. [Link]

  • BMG Labtech. (2024). The minimum bactericidal concentration of antibiotics. [Link]

  • Scientific Research Publishing. (2022). Synthesis and antibacterial activity of new 2-Thiosubstituted-3-Nitro Imidazo [1,2-a] pyridine derivatives. [Link]

  • Bio-protocol. (2025). Minimum Bactericidal Concentration (MBC) Assay. [Link]

  • Hardy Diagnostics. (2024). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. [Link]

  • U.S. Food and Drug Administration. (n.d.). Ampicillin for Injection, USP. [Link]

  • IDEXX. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). [Link]

  • YouTube. (2024). How to do a Kirby-Bauer Disk Diffusion Antimicrobial Susceptibility Test. [Link]

  • Biology LibreTexts. (2024). 13.5B: Kirby-Bauer Disk Susceptibility Test. [Link]

  • Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. [Link]

  • ResearchGate. (n.d.). (PDF) Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. [Link]

  • Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. [Link]

  • Microbe Notes. (2022). Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. [Link]

Sources

Comparative

A Researcher's Guide to Validating Cellular Target Engagement of Novel Small Molecules: A Comparative Analysis Featuring 2-(2-Iminopyridin-1(2H)-yl)acetic acid

In the landscape of contemporary drug discovery, the definitive validation of a small molecule's interaction with its intended biological target within a cellular context is a critical milestone.[1][2] This crucial step,...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of contemporary drug discovery, the definitive validation of a small molecule's interaction with its intended biological target within a cellular context is a critical milestone.[1][2] This crucial step, termed target engagement, provides the foundational evidence for a compound's mechanism of action and is a key determinant of its therapeutic potential. This guide offers a comprehensive comparison of leading methodologies for confirming target engagement in cells, using the novel compound 2-(2-Iminopyridin-1(2H)-yl)acetic acid (IPA) as a case study. While the specific targets of IPA are still under investigation, its structural analogs, such as 2-aminopyridines, have shown inhibitory activity against metabolic enzymes like isocitrate lyase and malate synthase G in Pseudomonas aeruginosa.[3][4] This suggests that IPA may also target cellular metabolism, making it an excellent candidate for illustrating the target validation workflow.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the causality behind experimental choices, present self-validating protocols, and be grounded in authoritative scientific literature.

The Imperative of Validating Target Engagement

Before embarking on extensive preclinical and clinical development, it is paramount to unequivocally demonstrate that a candidate molecule interacts with its intended target in a physiological setting.[2][5] A lack of target engagement can lead to misleading structure-activity relationships, wasted resources, and ultimately, clinical trial failures. The central questions to be addressed are:

  • Does the compound physically interact with the putative target protein within the cell?

  • Is this interaction specific and not a result of off-target effects?

  • Does the engagement of the target lead to the desired downstream biological response?

To answer these questions, a multi-faceted approach employing orthogonal techniques is highly recommended. This guide will compare three widely adopted methods for validating target engagement: the Cellular Thermal Shift Assay (CETSA), Drug Affinity Responsive Target Stability (DARTS), and Photo-Affinity Labeling (PAL).

Comparative Analysis of Target Validation Methodologies

Each method for validating target engagement possesses a unique set of strengths and limitations. The choice of which to employ will depend on the specific research question, the nature of the small molecule and its target, and available resources.

Method Principle Advantages Disadvantages Compound Modification Required?
Cellular Thermal Shift Assay (CETSA) Ligand binding stabilizes the target protein against thermal denaturation.[6][7][8]Label-free, applicable to intact cells, relatively high throughput.[9][10]Not all binding events result in thermal stabilization, can have false negatives.[2]No
Drug Affinity Responsive Target Stability (DARTS) Ligand binding protects the target protein from proteolytic degradation.[11][12]Label-free, does not require compound modification, applicable to cell lysates.[13][14]Requires a suitable protease and optimization, may not work for all protein-ligand interactions.No
Photo-Affinity Labeling (PAL) A photoreactive group on a modified compound covalently crosslinks to the target protein upon UV irradiation.[15][16][17]Provides direct evidence of binding, can identify the binding site.Requires synthesis of a modified probe, potential for non-specific crosslinking.[18]Yes

Experimental Workflows and Protocols

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique that leverages the principle that the binding of a ligand to its target protein increases the protein's thermal stability.[6][7][8] This change in thermal stability can be quantified, providing evidence of target engagement.

CETSA_Workflow cluster_cell_culture Cell Culture & Treatment cluster_heating Thermal Challenge cluster_lysis_analysis Lysis & Analysis A 1. Culture cells to appropriate confluency B 2. Treat cells with IPA or vehicle control A->B C 3. Aliquot cell suspensions B->C D 4. Heat aliquots at a range of temperatures C->D E 5. Lyse cells D->E F 6. Separate soluble and precipitated fractions E->F G 7. Analyze soluble fraction by Western Blot or Mass Spec F->G

Caption: CETSA experimental workflow from cell treatment to analysis.

  • Cell Culture and Treatment:

    • Plate cells of interest (e.g., a human cell line expressing the putative target dehydrogenase) and grow to 70-80% confluency.

    • Treat the cells with varying concentrations of IPA or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.

  • Cell Harvesting and Heating:

    • Harvest the cells by scraping or trypsinization and wash with PBS.

    • Resuspend the cell pellet in PBS containing protease inhibitors.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots in a thermal cycler to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling to 4°C.[9]

  • Cell Lysis and Fractionation:

    • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

    • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to separate the soluble fraction (containing stabilized protein) from the precipitated fraction (containing denatured protein).

  • Analysis:

    • Carefully collect the supernatant (soluble fraction).

    • Analyze the amount of the putative target protein in the soluble fraction by Western blotting using a specific antibody or by mass spectrometry.

    • A positive result is indicated by a higher amount of the target protein remaining in the soluble fraction at elevated temperatures in the IPA-treated samples compared to the vehicle control.

Drug Affinity Responsive Target Stability (DARTS)

DARTS is another label-free method that relies on the principle that a small molecule binding to its target protein can protect it from proteolytic degradation.[11][12][19]

DARTS_Workflow cluster_lysis Cell Lysis & Treatment cluster_digestion Protease Digestion cluster_analysis Analysis A 1. Prepare cell lysate B 2. Incubate lysate with IPA or vehicle control A->B C 3. Add protease (e.g., thermolysin) to aliquots B->C D 4. Incubate for a set time C->D E 5. Stop digestion D->E F 6. Analyze protein fragments by SDS-PAGE and Western Blot E->F

Caption: DARTS experimental workflow from cell lysis to analysis.

  • Cell Lysate Preparation:

    • Harvest cells and lyse them in a non-denaturing lysis buffer to maintain native protein conformations.

    • Determine the total protein concentration of the lysate.

  • Compound Incubation:

    • Aliquot the cell lysate and incubate with various concentrations of IPA or a vehicle control for 1 hour at room temperature.

  • Protease Digestion:

    • Add a protease, such as thermolysin or pronase, to the lysates. The choice of protease and its concentration needs to be optimized for the specific target.

    • Incubate the reaction for a specific time (e.g., 10-30 minutes) at room temperature.

  • Stopping the Reaction and Analysis:

    • Stop the digestion by adding a protease inhibitor or by adding SDS-PAGE loading buffer and boiling the samples.

    • Separate the protein fragments by SDS-PAGE and analyze by Western blotting using an antibody against the putative target protein.

    • A positive result is indicated by a more intact protein band (less degradation) in the IPA-treated samples compared to the vehicle control.

Photo-Affinity Labeling (PAL)

PAL provides direct and covalent evidence of a drug-target interaction.[15][16][17] This method requires the synthesis of a modified version of the small molecule containing a photoreactive group (e.g., a diazirine or aryl azide) and often a reporter tag (e.g., biotin or a click chemistry handle) for downstream enrichment and identification.[18]

PAL_Workflow cluster_probe Probe Synthesis & Incubation cluster_crosslinking UV Crosslinking & Lysis cluster_enrichment_analysis Enrichment & Analysis A 1. Synthesize photoreactive IPA probe B 2. Incubate live cells with the probe A->B C 3. Irradiate with UV light to induce crosslinking B->C D 4. Lyse cells C->D E 5. Enrich for probe-labeled proteins (e.g., with streptavidin beads) D->E F 6. Identify labeled proteins by mass spectrometry E->F

Caption: PAL experimental workflow from probe synthesis to target identification.

  • Probe Synthesis:

    • Synthesize a derivative of IPA that includes a photoreactive moiety (e.g., diazirine) and a reporter tag (e.g., biotin). It is crucial to ensure that these modifications do not significantly alter the biological activity of the parent compound.

  • Cell Treatment and UV Crosslinking:

    • Treat live cells with the photo-affinity probe for a specified time.

    • To demonstrate specificity, include control groups pre-treated with an excess of the unmodified IPA to compete for binding to the target.

    • Expose the cells to UV light of the appropriate wavelength (e.g., 365 nm) to activate the photoreactive group and induce covalent crosslinking to interacting proteins.

  • Cell Lysis and Protein Enrichment:

    • Lyse the cells and, if a reporter tag like biotin was used, enrich for the covalently labeled proteins using streptavidin-coated beads.

  • Target Identification:

    • Elute the enriched proteins from the beads and identify them using mass spectrometry.

    • The putative target protein should be identified with high confidence in the probe-treated sample and should be significantly reduced in the competitor-treated control group.

Conclusion and Future Directions

The validation of target engagement in a cellular context is a non-negotiable step in the progression of a small molecule from a hit to a viable drug candidate.[1][2] This guide has provided a comparative overview of three powerful techniques: CETSA, DARTS, and Photo-Affinity Labeling. For a novel compound like 2-(2-Iminopyridin-1(2H)-yl)acetic acid, a logical approach would be to first use a label-free method like CETSA or DARTS to gain initial evidence of target engagement with a putative target. If successful, the synthesis of a photo-affinity probe can provide definitive, direct evidence of the interaction and potentially identify the specific binding site.

By employing these rigorous and self-validating experimental strategies, researchers can build a strong foundation of evidence for their compound's mechanism of action, thereby increasing the probability of success in the challenging journey of drug development.

References

  • 2-Aminopyridine Analogs Inhibit Both Enzymes of the Glyoxylate Shunt in Pseudomonas aeruginosa - PubMed Central. (2020-04-03). Available at: [Link]

  • 2-Aminopyridine Analogs Inhibit Both Enzymes of the Glyoxylate Shunt in Pseudomonas aeruginosa - PubMed. (2020-04-03). Available at: [Link]

  • Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC - PubMed Central. Available at: [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - NCBI. (2016-07-01). Available at: [Link]

  • Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification - PMC - NIH. Available at: [Link]

  • 2-(2-Aminopyridin-4-yl)acetic acid | C7H8N2O2 | CID 29921676 - PubChem. Available at: [Link]

  • Photoaffinity labeling in target- and binding-site identification - PMC - PubMed Central. Available at: [Link]

  • Small-Molecule Target Engagement in Cells - PubMed. (2016-04-21). Available at: [Link]

  • Target identification using drug affinity responsive target stability (DARTS) - PNAS. Available at: [Link]

  • Photoaffinity Labelling - Domainex. Available at: [Link]

  • Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity - MDPI. Available at: [Link]

  • Strategies for target and pathway engagement in cellular assays. (2020-08-06). Available at: [Link]

  • Cellular Thermal Shift Assay (CETSA) - News-Medical.Net. (2020-12-02). Available at: [Link]

  • Target Identification and Validation (Small Molecules) - UCL. Available at: [Link]

  • WO2002042259A2 - Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid - Google Patents.
  • Target Identification with Live-Cell Photoaffinity Labeling and Mechanism of Action Elucidation of ARN23765, a Highly Potent CFTR Corrector | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. Available at: [Link]

  • Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents - Frontiers. (2022-07-17). Available at: [Link]

  • Target Engagement Assays in Early Drug Discovery | Journal of Medicinal Chemistry. Available at: [Link]

  • Photoaffinity probes. Available at: [Link]

  • Drug affinity responsive target stability (DARTS) for small-molecule target identification. Available at: [Link]

  • Piperidin-1-yl-acetic acid | C7H13NO2 | CID 201097 - PubChem - NIH. Available at: [Link]

  • Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - ACS Publications. Available at: [Link]

  • Determining target engagement in living systems - PMC - NIH. Available at: [Link]

  • Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification. (2025-08-06). Available at: [Link]

  • Drug Affinity Responsive Target Stability (DARTS) Analysis Service - Creative Proteomics. Available at: [https://www.creative-proteomics.com/services/darts-analysis-service.htm]([Link] proteomics.com/services/darts-analysis-service.htm)

  • Full article: Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - Taylor & Francis. (2024-05-20). Available at: [Link]

Sources

Validation

Bridging the Petri Dish and Preclinical Models: A Comparative Guide to In Vitro and In Vivo Efficacy of Novel Antimicrobial Pyridine Compounds

For researchers, scientists, and drug development professionals, the journey of a novel antimicrobial compound from initial discovery to potential clinical application is a rigorous path defined by progressively complex...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the journey of a novel antimicrobial compound from initial discovery to potential clinical application is a rigorous path defined by progressively complex stages of evaluation. The pyridine nucleus, a privileged scaffold in medicinal chemistry, has given rise to a plethora of derivatives with promising antimicrobial and antiviral activities.[1][2] However, the ultimate success of these compounds hinges on a critical transition: the correlation between their performance in a controlled laboratory setting (in vitro) and their therapeutic effect within a living organism (in vivo). This guide provides an in-depth comparison of in vitro and in vivo efficacy testing for novel antimicrobial pyridine compounds, offering field-proven insights, detailed experimental protocols, and an analysis of the key factors that govern this crucial translational step.

Section 1: The Foundation of Discovery: In Vitro Efficacy Assessment

In vitro testing serves as the fundamental screening platform in the drug discovery pipeline. It offers a rapid, cost-effective, and high-throughput method to determine the intrinsic antimicrobial activity of a compound against a panel of clinically relevant pathogens. The primary goal is to establish a compound's direct effect on microbial growth in a controlled, isolated environment.

Key In Vitro Metrics and Their Significance

The cornerstone of in vitro antimicrobial susceptibility testing (AST) is the determination of the Minimum Inhibitory Concentration (MIC) . The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This metric is a critical first indicator of a compound's potency. For example, studies on newly synthesized pyridine and thienopyridine derivatives have demonstrated potent activity, with some compounds showing MIC values below 0.0048 mg/mL against strains like B. mycoides and C. albicans.[3]

Beyond simple growth inhibition, the Minimum Bactericidal Concentration (MBC) provides deeper insight. The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. A low MBC/MIC ratio is often indicative of a bactericidal (killing) rather than a bacteriostatic (inhibitory) mechanism, a desirable trait for treating severe infections.

Causality in Experimental Design: The CLSI Gold Standard

To ensure reproducibility and clinical relevance, adherence to standardized protocols is paramount. The Clinical and Laboratory Standards Institute (CLSI) provides globally recognized guidelines for AST.[4][5] The choice of the broth microdilution method, as detailed below, is based on its ability to provide quantitative MIC values for a large number of compounds simultaneously, making it ideal for screening campaigns. The use of cation-adjusted Mueller-Hinton broth (CAMHB) is not arbitrary; it is specifically formulated to minimize interference with antibiotic activity and ensure consistent results across different laboratories.[6]

Detailed Protocol: Broth Microdilution for MIC Determination (CLSI M07)

This protocol outlines the standardized method for determining the MIC of a novel pyridine compound against a bacterial strain.

  • Preparation of Compound Stock Solution:

    • Accurately weigh the pyridine compound and dissolve it in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL). The choice of solvent is critical to ensure complete dissolution without affecting bacterial viability at the tested concentrations.

  • Preparation of Microtiter Plates:

    • Using a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock in CAMHB. This creates a concentration gradient across the wells.

    • A positive control well (bacteria in broth, no compound) and a negative control well (broth only) must be included on every plate for validation.

  • Inoculum Preparation:

    • From a fresh culture (18-24 hours) of the test bacterium on an agar plate, select several colonies and suspend them in sterile saline.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This standardization is crucial for ensuring the final inoculum density is consistent.

    • Dilute this suspension in CAMHB so that the final concentration in each well after inoculation is approximately 5 x 10⁵ CFU/mL.

  • Inoculation and Incubation:

    • Inoculate each well (except the negative control) with the prepared bacterial suspension.

    • Incubate the plates at 35-37°C for 16-20 hours in ambient air.

  • Reading and Interpretation:

    • Following incubation, visually inspect the plates for bacterial growth (turbidity).

    • The MIC is the lowest concentration of the compound at which there is no visible growth.

Section 2: The Leap to Complexity: In Vivo Efficacy Evaluation

While potent in vitro activity is a prerequisite, it is by no means a guarantee of therapeutic success. The transition to in vivo models introduces a host of complex physiological variables that can profoundly impact a compound's efficacy. These models are indispensable for understanding how a compound behaves in a living system and for predicting its potential clinical utility.

Why In Vitro Success Doesn't Always Translate

The discrepancy between in vitro and in vivo results is a well-documented challenge in drug development.[7] A living organism is not a sterile, static petri dish. Several factors can diminish or negate a compound's activity:

  • Pharmacokinetics (PK): The body's effect on the drug, encompassing Absorption, Distribution, Metabolism, and Excretion (ADME). A compound may be poorly absorbed, rapidly metabolized into an inactive form, or fail to distribute to the site of infection at a sufficient concentration.[8][9]

  • Pharmacodynamics (PD): The drug's effect on the body and the pathogen within it. The relationship between drug concentration and its antimicrobial effect at the infection site is a key determinant of efficacy.[10]

  • Host Factors: The immune system, plasma protein binding, and the presence of biofilms can all influence a compound's performance.

  • Toxicity: A compound may be effective but too toxic for systemic use.

The murine sepsis model is a widely accepted standard for the initial in vivo assessment of antimicrobial agents.[11] It mimics a systemic infection (bacteremia) and allows for the evaluation of key outcomes like survival and reduction in bacterial burden in target organs.

Detailed Protocol: Murine Peritonitis-Sepsis Model

This protocol describes a common model to assess the in vivo efficacy of a pyridine compound against a bacterial pathogen like Methicillin-resistant Staphylococcus aureus (MRSA).

  • Animal Acclimatization and Preparation:

    • Use specific-pathogen-free mice (e.g., BALB/c, 6-8 weeks old). Allow them to acclimatize to the facility for at least 72 hours before the experiment.

    • Ensure free access to food and water throughout the study.

  • Infection Induction:

    • Prepare a standardized inoculum of the pathogen (e.g., MRSA strain E710) in a suitable medium, such as saline or a 5% mucin solution to enhance virulence.

    • Inject a predetermined lethal or sub-lethal dose of the bacterial suspension intraperitoneally (i.p.) into each mouse. The dose should be established in preliminary studies to cause a consistent and measurable infection.

  • Compound Administration:

    • At a specified time post-infection (e.g., 1-2 hours), administer the novel pyridine compound. The route of administration (e.g., intravenous, intraperitoneal, oral) and dosing regimen (e.g., single dose, multiple doses) should be based on preliminary pharmacokinetic data, if available.

    • Include a vehicle control group (receiving only the compound's solvent) and a positive control group (treated with a standard-of-care antibiotic like vancomycin).[12]

  • Monitoring and Endpoints:

    • Survival: Monitor the animals for a set period (e.g., 7 days), recording survival rates. This is a primary endpoint for assessing efficacy.

    • Bacterial Burden: At a predetermined time point (e.g., 24 hours post-treatment), a subset of animals can be euthanized. Organs such as the spleen, liver, and kidneys are harvested, homogenized, and plated on selective agar to quantify the bacterial load (CFU/organ). A significant reduction in CFU compared to the vehicle control indicates efficacy.

Section 3: Comparative Analysis: Bridging the In Vitro-In Vivo Gap

The ultimate goal is to identify compounds that exhibit a strong positive correlation between their in vitro potency and in vivo therapeutic effect. The table below presents a hypothetical comparison of two novel pyridine compounds to illustrate how this data is analyzed.

Data Presentation: Comparative Efficacy Profile
Compound Target Organism MIC (μg/mL) MBC (μg/mL) In Vivo Model Dose (mg/kg) Efficacy Endpoint (% Survival at 7 days) In Vitro-In Vivo Correlation
Pyridine-A MRSA (USA300)12Murine Sepsis20 (i.p.)80%Good
Pyridine-B MRSA (USA300)0.51Murine Sepsis20 (i.p.)20%Poor
Vancomycin MRSA (USA300)12Murine Sepsis10 (i.p.)90%Good (Reference)
Vehicle MRSA (USA300)N/AN/AMurine SepsisN/A0%N/A

Analysis:

  • Pyridine-A demonstrates a strong translational potential. Its potent in vitro activity (MIC of 1 µg/mL) is mirrored by a high survival rate in the in vivo model, comparable to the standard-of-care antibiotic, vancomycin.

  • Pyridine-B , despite having a superior in vitro MIC (0.5 µg/mL), performs poorly in vivo. This discrepancy is a red flag, suggesting potential issues with its pharmacokinetic profile (e.g., rapid metabolism, poor distribution) or possible in vivo toxicity that are not captured in the simplistic in vitro assay. This highlights the indispensable nature of animal model testing.[13]

Section 4: Advanced Concepts and Future Directions

Beyond direct killing, novel pyridine compounds may exert their antimicrobial effects through alternative mechanisms, such as quorum sensing (QS) inhibition. QS is a bacterial communication system that regulates virulence factor expression and biofilm formation. Compounds that disrupt QS, like 4-Nitro-pyridine-N-oxide (4-NPO), can disarm pathogens without necessarily killing them, potentially reducing the selective pressure for resistance.[14] The evaluation of such compounds requires specialized in vitro (e.g., reporter gene assays) and in vivo models that can measure reductions in virulence or biofilm formation.[15][16]

Visualizing the Workflow and Key Concepts

To better illustrate the concepts discussed, the following diagrams have been generated.

G cluster_0 In Vitro Assessment cluster_1 In Vivo Evaluation vitro_start Compound Library mic_mbc Primary Screening (MIC/MBC Determination) vitro_start->mic_mbc High-Throughput hit_id Hit Identification (Potent Compounds) mic_mbc->hit_id pk_tox Pharmacokinetics & Toxicity Studies hit_id->pk_tox Transition to Animal Models efficacy Infection Models (e.g., Murine Sepsis) pk_tox->efficacy lead_opt Lead Optimization efficacy->lead_opt caption Fig 1: The Antimicrobial Drug Discovery Funnel

Caption: Fig 1: The Antimicrobial Drug Discovery Funnel

G cluster_drug Drug Properties cluster_host Host & Environment Factors center In Vivo Efficacy invitro In Vitro Potency (MIC) invitro->center pk Pharmacokinetics (ADME) pk->center pd Pharmacodynamics pd->center immune Host Immune Response immune->center binding Protein Binding binding->center biofilm Biofilm Formation biofilm->center toxicity Host Toxicity toxicity->center caption Fig 2: Factors Influencing In Vivo Efficacy

Caption: Fig 2: Factors Influencing In Vivo Efficacy

Conclusion

The development of novel antimicrobial pyridine compounds requires a carefully integrated strategy of in vitro and in vivo evaluation. While in vitro assays are essential for initial screening and potency determination, they represent an idealized system. In vivo models, though more complex and resource-intensive, provide the critical physiological context needed to assess true therapeutic potential. Understanding the reasons for potential discrepancies between these two modalities, particularly the roles of pharmacokinetics and host factors, is crucial for guiding medicinal chemistry efforts and successfully advancing new antimicrobial agents toward the clinic.

References

  • Al-Ghorbani, M., et al. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. ResearchGate. Available at: [Link]

  • Marinescu, M., & Păun, C. V. (2021). Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules, 26(16), 4999. Available at: [Link]

  • Marinescu, M. (2022). Commentary on Pyridine Compounds & its Antimicrobial Activities. Journal of Medicinal & Organic Chemistry. Available at: [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. CLSI. Available at: [Link]

  • CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Available at: [Link]

  • Craig, W. A. (1998). Pharmacokinetics and Pharmacodynamics of Antibacterial Agents. Infectious Disease Clinics of North America, 12(3), 651-665. Available at: [Link]

  • ImQuest BioSciences. (n.d.). Sepsis Murine Model. Available at: [Link]

  • Spampinato, C., & Leonardi, D. (2013). From In Vitro Promise to In Vivo Reality: An Instructive Account of Infection Model Evaluation of Antimicrobial Peptides. Molecules, 18(8), 9789-9800. Available at: [Link]

  • Galloway, W. R., et al. (2011). Quorum Sensing Inhibitors: Curbing Pathogenic Infections through Inhibition of Bacterial Communication. Progress in Medicinal Chemistry, 50, 67-105. Available at: [Link]

  • Singh, B. N., et al. (2017). Quorum Sensing Inhibitors to Quench P. aeruginosa Pathogenicity. Molecules, 22(10), 1623. Available at: [Link]

  • Bergman, S. J., & Okumura, C. (2007). Pharmacokinetic and Pharmacodynamic Aspects of Antibiotic Use in High-Risk Populations. Infectious Disease Clinics of North America, 21(3), 821-846. Available at: [Link]

  • Panda, S., et al. (2014). In Vitro and In Vivo Activities of Antibiotic PM181104. Antimicrobial Agents and Chemotherapy, 58(1), 539-544. Available at: [Link]

  • Simner, P. J., et al. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology, 56(4), e01934-17. Available at: [Link]

  • Bhardwaj, A., & Gounder, K. (2020). Review: Antimicrobial efficacy validation using in vitro and in vivo testing methods. Journal of Biomedical Materials Research Part B: Applied Biomaterials, 108(7), 2689-2701. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Handling Guide for 2-(2-Iminopyridin-1(2H)-yl)acetic acid

Disclaimer: This guide is intended for informational purposes for qualified researchers and scientists. A formal risk assessment must be conducted by the end-user in their specific laboratory environment before handling...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: This guide is intended for informational purposes for qualified researchers and scientists. A formal risk assessment must be conducted by the end-user in their specific laboratory environment before handling this compound.

Executive Summary: A Proactive Stance on Safety

The compound 2-(2-Iminopyridin-1(2H)-yl)acetic acid is a specialized chemical for which a comprehensive, publicly available Safety Data Sheet (SDS) has not been established. In the absence of specific toxicological data, a cautious and proactive approach to safety is paramount. This guide synthesizes information from structurally similar compounds, namely iminopyridines and pyridylacetic acids, to establish a robust framework for personal protective equipment (PPE), handling, and disposal. The foundational principle of this guide is to treat 2-(2-Iminopyridin-1(2H)-yl)acetic acid as a substance with the potential for acute toxicity, skin and eye irritation, and respiratory tract irritation.

Hazard Analysis Based on Structural Analogs

Due to the lack of specific data for 2-(2-Iminopyridin-1(2H)-yl)acetic acid, we will extrapolate potential hazards from related compounds:

  • 2-Aminopyridine: This compound is classified as acutely toxic if swallowed or in contact with skin, causes skin irritation, and serious eye irritation.[1][2][3]

  • 3-Pyridylacetic Acid: This compound is known to cause skin and eye irritation, and may cause respiratory irritation.[4][5][6]

Based on these analogs, it is prudent to assume that 2-(2-Iminopyridin-1(2H)-yl)acetic acid may exhibit the following hazardous properties:

  • Acute Toxicity: Potential for harm if swallowed or if it comes into contact with the skin.[1][2]

  • Skin Irritation: May cause redness, itching, or inflammation upon contact.[4][5]

  • Eye Irritation: May cause serious and potentially damaging eye irritation.[4][5]

  • Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[4]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is necessary to mitigate the inferred risks. The following table outlines the minimum required PPE for handling 2-(2-Iminopyridin-1(2H)-yl)acetic acid.

PPE CategorySpecificationRationale
Hand Protection Nitrile gloves (minimum thickness of 4 mil)Provides a barrier against skin contact. Nitrile is a good general-purpose material for many chemicals.[7] For prolonged handling, consider double-gloving.
Eye Protection Chemical safety goggles with side shieldsProtects against splashes and airborne particles.[8]
Face Protection Face shield (in addition to goggles)Recommended when there is a significant risk of splashes, such as during bulk handling or solution preparation.
Body Protection A lab coat that is fully buttonedPrevents contamination of personal clothing.[7]
Respiratory Protection A NIOSH-approved respiratorNecessary when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of dust particles.[4][8]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing exposure and ensuring a safe laboratory environment.

Receiving and Storage
  • Upon receipt, inspect the container for any damage or leaks.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][6]

  • The container should be kept tightly closed.[1][6]

Handling and Use
  • Engineering Controls: All handling of the solid compound and preparation of solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3][6]

  • Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1][9] Wash hands thoroughly after handling the compound, even if gloves were worn.[1][4]

Spill Management
  • Evacuate: Clear the immediate area of all personnel.

  • Ventilate: Ensure the area is well-ventilated.

  • Contain: For a solid spill, gently cover with an absorbent material to avoid raising dust. For a liquid spill, use an inert absorbent material.

  • Clean-up: Wearing appropriate PPE, carefully collect the absorbed material into a sealed container for disposal.

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan
  • All waste materials, including empty containers, contaminated gloves, and absorbent materials, should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[5]

  • Avoid release to the environment.[1]

Step-by-Step Guidance: PPE Donning and Doffing

The order of donning and doffing PPE is critical to prevent cross-contamination.

Donning Procedure

Caption: PPE Donning Sequence

Doffing Procedure

Sources

© Copyright 2026 BenchChem. All Rights Reserved.